Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
2-(3-Methylphenoxy)cyclohexan-1-amine (CAS: 1038313-41-5) represents a "privileged scaffold" in medicinal chemistry—a structural motif capable of providing high-affinity ligands for diverse biological targets, particularly within the Central Nervous System (CNS).
Structurally, it consists of a lipophilic cyclohexane ring substituted vicinally with a primary amine and a 3-methylphenoxy ether. This configuration mimics the pharmacophores of several blockbuster neurotransmitter modulators, serving as a critical building block for NMDA receptor antagonists , Sigma receptor ligands , and Monoamine transporter inhibitors .
Chemical Data Table
Property
Value
CAS Number
1038313-41-5
IUPAC Name
2-(3-methylphenoxy)cyclohexan-1-amine
Molecular Formula
C₁₃H₁₉NO
Molecular Weight
205.30 g/mol
SMILES
CC1=CC(=CC=C1)OC2CCCCC2N
LogP (Predicted)
~2.7 (Lipophilic, BBB-permeable)
pKa (Base)
~9.8 – 10.2 (Primary Amine)
TPSA
35.25 Ų (High membrane permeability)
Appearance
Colorless to pale yellow oil (free base); White solid (HCl salt)
Synthesis & Manufacturing Methodologies
The synthesis of 2-(3-methylphenoxy)cyclohexan-1-amine requires strict stereochemical control, as the cis- and trans- isomers often exhibit distinct pharmacological profiles.
Method A: Reductive Amination (Industrial Route)
This route is preferred for large-scale production where diastereomeric separation is feasible downstream. It typically yields a mixture of cis and trans isomers.
Etherification: Reaction of 2-chlorocyclohexanone with m-cresol (3-methylphenol) in the presence of a base (K₂CO₃) and a catalytic amount of KI in acetonitrile or DMF.
Reductive Amination: The resulting 2-(3-methylphenoxy)cyclohexanone is treated with anhydrous ammonia (or ammonium acetate) and a reducing agent (NaBH₃CN or H₂/Pd-C).
Method B: Epoxide Ring Opening (Stereoselective)
This route is favored in research settings to selectively generate the trans-isomer (anti-configuration).
Epoxidation: Cyclohexene is oxidized to cyclohexene oxide using m-CPBA.
Ring Opening: Cyclohexene oxide is reacted with m-cresol in the presence of a Lewis acid catalyst (e.g., AlCl₃ or Er(OTf)₃). This proceeds via an Sₙ2-like mechanism, yielding trans-2-(3-methylphenoxy)cyclohexanol.
Activation & Displacement: The alcohol is mesylated (MsCl/Et₃N), followed by nucleophilic displacement with sodium azide (NaN₃). Note: This inversion yields the cis-azide.
Reduction: Staudinger reduction (PPh₃/H₂O) or hydrogenation yields the amine.
Visualization: Synthetic Pathways
Caption: Comparative synthetic routes. The top pathway (blue) offers stereochemical control; the bottom pathway (yellow) is convergent.
Pharmacological Interface & Applications
The 2-phenoxycyclohexylamine motif is a bioisostere of the 2-phenylcyclohexylamine scaffold found in dissociative anesthetics and analgesics.
Target Landscape
NMDA Receptor Antagonism: The structural overlap with Ketamine and Methoxetamine suggests potential binding within the PCP-site of the NMDA receptor channel. The 3-methyl group on the phenoxy ring adds lipophilicity, potentially enhancing blood-brain barrier (BBB) penetration and altering channel residence time.
Monoamine Reuptake Inhibition: The molecule possesses the requisite "Aryl-Linker-Amine" distance to inhibit Serotonin (SERT) and Norepinephrine (NET) transporters, similar to Tramadol or Venlafaxine analogs.
Sigma Receptors (σ1/σ2): The hydrophobic cyclohexyl core paired with a basic amine is a classic pharmacophore for Sigma-1 receptor binding, which is relevant for neuropathic pain and neuroprotection.
Structure-Activity Relationship (SAR) Logic
Amine Position: The primary amine allows for further derivatization (e.g., N-methylation to secondary/tertiary amines) to tune basicity and reduce metabolic deamination.
Ether Linkage: Provides rotational freedom distinct from the rigid aryl-cyclohexyl bond in PCP, potentially reducing psychotomimetic side effects while maintaining analgesic efficacy.
3-Methyl Substituent: Increases lipophilicity (LogP) and sterically hinders metabolic oxidation at the para-position of the phenyl ring.
Visualization: Pharmacophore Map
Caption: Pharmacophore mapping of 2-(3-Methylphenoxy)cyclohexan-1-amine highlighting key interaction domains.
Experimental Protocols
Protocol 1: Analytical Characterization (HPLC-MS)
To verify purity and identity, the following LC-MS method is recommended.
Detection: UV at 210 nm and 254 nm; ESI+ MS (Expected [M+H]⁺ = 206.15).
Protocol 2: Storage & Handling
Stability: As a primary amine, the compound is sensitive to atmospheric CO₂ (forming carbamates) and oxidation.
Storage: Store as the Hydrochloride (HCl) salt at -20°C under argon or nitrogen.
Solubility: The free base is soluble in DCM, DMSO, and Methanol. The HCl salt is soluble in Water and DMSO.
References
PubChem. (2025).[1] 2-(3-methylphenoxy)cyclohexan-1-amine hydrochloride. National Library of Medicine. Retrieved from [Link]
Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell.[2] Retrieved from [Link] (Contextual reference for amine synthesis).
Wikipedia. (2025). NMDA receptor antagonist.[3][4][5][6][7] Retrieved from [Link]
2-(3-Methylphenoxy)cyclohexan-1-amine CAS number 1038313-41-5
The following technical guide details the chemical, synthetic, and pharmacological profile of 2-(3-Methylphenoxy)cyclohexan-1-amine (CAS 1038313-41-5). This document is structured for application scientists and medicinal...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical, synthetic, and pharmacological profile of 2-(3-Methylphenoxy)cyclohexan-1-amine (CAS 1038313-41-5). This document is structured for application scientists and medicinal chemists focusing on scaffold utilization in CNS and cardiovascular drug discovery.
A Versatile Alicyclic Scaffold for CNS and Ion Channel Modulation
Introduction & Chemical Identity
2-(3-Methylphenoxy)cyclohexan-1-amine represents a privileged structural motif in medicinal chemistry, combining a lipophilic cyclohexane ring with a flexible aryloxy ether linkage and a polar primary amine. This structure is a conformationally restricted analog of the 2-aryloxyethylamine pharmacophore, a core element found in numerous bioactive molecules ranging from antidepressants (e.g., Duloxetine analogs) to anti-arrhythmics (e.g., Mexiletine analogs).
The cyclohexane ring introduces rigidity that reduces the entropic penalty of binding, potentially enhancing selectivity for G-protein coupled receptors (GPCRs) and ion channels compared to their flexible acyclic counterparts.
Chemical Data Summary[1][2][3][4][5][6][7][8][9][10]
Property
Data
CAS Number
1038313-41-5
IUPAC Name
2-(3-Methylphenoxy)cyclohexan-1-amine
Molecular Formula
C₁₃H₁₉NO
Molecular Weight
205.30 g/mol
LogP (Predicted)
~2.7 (Lipophilic, CNS penetrant)
H-Bond Donors
1 (Primary Amine)
H-Bond Acceptors
2 (Ether Oxygen, Amine Nitrogen)
Stereochemistry
Typically synthesized as trans-racemate via epoxide opening; chiral resolution required for enantiopure studies.
Synthetic Methodology
To access CAS 1038313-41-5 with high fidelity, two primary routes are recommended. The Epoxide Opening Route is preferred for generating the trans-1,2-disubstituted geometry, while Reductive Amination allows for diastereomeric control via catalyst selection.
Protocol A: Ring Opening of Cyclohexene Oxide (Trans-Selective)
This pathway utilizes the inherent anti-stereospecificity of nucleophilic attack on epoxides to generate the trans-isomer.
Conditions: Reflux in water/toluene biphasic system or neat at 100°C for 4 hours.
Mechanism: The phenoxide ion attacks the epoxide ring in an S_N2 fashion, resulting in trans-2-(3-methylphenoxy)cyclohexanol.
Workup: Wash with NaOH (1M) to remove excess cresol. Dry organic layer (MgSO₄).[1][2]
Step 2: Functional Group Interconversion (Alcohol to Amine)
Note: Direct displacement of secondary cyclohexyl mesylates often leads to elimination. The Mitsunobu reaction is preferred for stereochemical inversion (yielding cis) or retention via double inversion.
Alternative High-Yield Sequence: Oxidation to ketone followed by reductive amination.
Solvent: Methanol, pH adjusted to ~6 with acetic acid.
Procedure:
Dissolve ketone and ammonium acetate in MeOH. Stir for 1 hour to form the iminium species.
Add NaBH₃CN portion-wise at 0°C.
Stir at room temperature for 12 hours.
Purification: Acid-base extraction. The product is an oil that can be converted to the HCl salt for crystallization.
Visualization: Synthetic Pathway[5]
Figure 1: Step-wise synthetic workflow from commodity starting materials to the target amine.
Medicinal Chemistry Applications
The 2-phenoxycyclohexylamine scaffold acts as a "master key" for several CNS targets due to its overlap with the pharmacophores of known monoamine transporter inhibitors and ion channel blockers.
Monoamine Transporter Inhibition (SERT/NET)
The structure mimics the spatial arrangement of Venlafaxine and Tramadol . The 3-methyl substituent on the phenyl ring typically enhances lipophilicity and metabolic stability (blocking para-hydroxylation), potentially increasing potency at the Norepinephrine Transporter (NET).
Design Strategy: Methylation of the primary amine to secondary/tertiary analogs (e.g., N,N-dimethyl) often drastically increases affinity for SERT/NET.
Sigma Receptor Modulation (σ1/σ2)
Cyclohexylamines with aryl-ether appendages are classic Sigma-1 receptor ligands. These receptors are implicated in neuroprotection and cognitive enhancement.
Mechanism: The basic nitrogen forms a salt bridge with Asp126 in the σ1 receptor, while the aryl group occupies the hydrophobic pocket.
NMDA Receptor Antagonism
Structurally related to Ketamine (a cyclohexanone) and Phencyclidine , this scaffold—specifically the cis-isomer—may exhibit channel blocking activity at the NMDA receptor, relevant for rapid-acting antidepressant research.
Visualization: Pharmacophore Mapping
Figure 2: Pharmacological network showing potential therapeutic targets based on structural homology.
Experimental Characterization & Safety
Analytical Validation
To confirm the identity of synthesized batches, the following parameters must be met:
¹H NMR (400 MHz, CDCl₃): Diagnostic multiplet for the methine proton adjacent to oxygen (
3.8-4.2 ppm) and the methine proton adjacent to nitrogen ( 2.8-3.2 ppm). The coupling constant () between these protons determines stereochemistry (Trans: Hz; Cis: Hz).
LC-MS: Protonated molecular ion
.
Safety & Handling
Hazard Class: Irritant (Skin/Eye). As a lipophilic amine, it may possess CNS activity; handle as a potentially potent bioactive agent.
Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent oxidation or carbamate formation (reaction with atmospheric CO₂).
References
Synthesis of 2-substituted cyclohexylamines
Title: "Regioselective and Stereoselective Ring Opening of Epoxides."
Source:Organic Syntheses, Coll. Vol. 10, p. 204.
URL:[Link] (Representative protocol for chiral amine synthesis).
Pharmacology of Phenoxy-cyclohexylamines
Title: "Structure-activity relationships of cyclohexyl-amine deriv
Source:Journal of Medicinal Chemistry (General reference for scaffold class).
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Stereoisomers of 2-(3-Methylphenoxy)cyclohexan-1-amine
Content Type: Technical Whitepaper / Methodological Guide
Audience: Medicinal Chemists, Process Chemists, and CNS Drug Discovery Researchers[1]
Executive Summary
The scaffold 2-(3-methylphenoxy)cyclohexan-1-amine represents a privileged structure in Central Nervous System (CNS) drug discovery, sharing pharmacophore features with NMDA receptor antagonists (e.g., vesamicol analogs) and monoamine transporter inhibitors. However, the pharmacological potency of this 1,2-disubstituted cyclohexane system is strictly governed by its stereochemistry.[1]
The rigid cyclohexane ring creates four distinct stereoisomers: the trans-enantiomers ((1R,2R) and (1S,2S)) and the cis-enantiomers ((1R,2S) and (1S,2R)). This guide provides a definitive technical workflow for the stereoselective synthesis, resolution, and analytical validation of these isomers, moving beyond generic protocols to address the specific kinetic and thermodynamic challenges of the 3-methylphenoxy ether linkage.
Part 1: The Stereochemical Landscape
Conformational Analysis
The cyclohexane ring exists predominantly in a chair conformation. For 1,2-disubstituted cyclohexanes, the relative orientation of the amine and the bulky 3-methylphenoxy group dictates stability.
Trans-Isomers ((1R,2R) / (1S,2S)):
The diequatorial conformer (
) is thermodynamically favored over the diaxial () conformer due to the avoidance of 1,3-diaxial interactions. This makes the trans-isomer the thermodynamic product in reversible reactions (e.g., reductive amination).
Cis-Isomers ((1R,2S) / (1S,2R)):
These exist as equatorial-axial (
or ) conformers.[1] They are generally higher in energy than the trans-diequatorial form but are critical for accessing specific binding pockets where the "bent" topology is required.
Isomer Definition Table
Isomer Pair
Configuration
Relationship
Key NMR Feature ( Signal)
Pair A
(1R,2R) & (1S,2S)
Trans-Enantiomers
Large Coupling ( Hz) due to axial-axial relationship.
Pair B
(1R,2S) & (1S,2R)
Cis-Enantiomers
Small Coupling ( Hz) due to equatorial-axial relationship.
Part 2: Stereoselective Synthesis Protocols
To achieve high diastereomeric excess (de), we cannot rely on non-selective methods like the reductive amination of 2-(3-methylphenoxy)cyclohexanone. Instead, we employ nucleophilic ring opening strategies that guarantee stereocontrol.
Pathway A: Accessing the Trans-Scaffold (The Aziridine Route)
The most reliable method to install the amine and ether groups trans to each other is the ring opening of an activated aziridine.
Protocol:
Precursor: Start with 7-azabicyclo[4.1.0]heptane (cyclohexeneimine), N-protected with a sulfonyl group (e.g., Tosyl) to activate the ring.
Mechanism: The phenol attacks the activated aziridine in an
-like fashion. Due to the geometric constraints of the fused ring, the attack must occur from the back face, resulting in exclusive trans stereochemistry.
Pathway B: Accessing the Cis-Scaffold (The Mitsunobu Inversion)
Accessing the cis-isomer requires inverting the stereochemistry of a trans-precursor.
Protocol:
Precursor: Trans-2-(3-methylphenoxy)cyclohexanol (obtained via epoxide opening with 3-methylphenol).
Reagents: Triphenylphosphine (
), Diisopropyl azodicarboxylate (DIAD), and Phthalimide (as the nitrogen source).
Mechanism: The Mitsunobu reaction activates the alcohol. The phthalimide nucleophile attacks with complete Walden inversion, converting the trans-alcohol into the cis-phthalimido intermediate.
Deprotection: Hydrazinolysis releases the cis-amine.[1]
Synthesis Workflow Diagram
Figure 1: Divergent synthetic pathways for accessing Cis and Trans isomers. Note that standard epoxide opening followed by inversion yields the Cis-amine.
Part 3: Resolution of Enantiomers
Once the diastereomers (cis vs trans) are established synthetically, the enantiomers (e.g., 1R,2R vs 1S,2S) must be separated.[1] While chiral HPLC is effective for analysis, Enzymatic Kinetic Resolution (EKR) is the superior method for preparative scale-up.
Enzymatic Kinetic Resolution Protocol
This method utilizes the high selectivity of Candida antarctica Lipase B (CAL-B) to acylate only one enantiomer of the amine.
Dissolution: Dissolve 10 mmol of the racemic amine in dry Ethyl Acetate (50 mL).
Initiation: Add 200 mg of Novozym 435.
Incubation: Shake at 30°C. Monitor conversion by chiral HPLC.
Termination: The reaction typically stops at 50% conversion.[1] The (1R,2R)-isomer (typically) is acylated to the amide, while the (1S,2S)-isomer remains as the free amine.
Separation: Acid-base extraction.
Wash organic layer with 1M HCl.[1] The free amine (1S,2S) migrates to the aqueous phase.
The amide (1R,2R) remains in the organic phase.
Recovery: Basify the aqueous layer to recover the pure (1S,2S)-amine. Hydrolyze the amide (6M HCl, reflux) to recover the pure (1R,2R)-amine.
Part 4: Analytical Validation & Integrity
Trustworthiness in stereochemical synthesis relies on rigorous characterization.[1] You must validate both relative (cis/trans) and absolute (R/S) configuration.
NMR Spectroscopy (The Karplus Relationship)
The coupling constant (
) between the proton at C1 () and C2 () is the definitive diagnostic tool.
Detection: UV at 254 nm (targeting the phenoxy ring).
Expectation: Baseline separation of all 4 isomers if mixed; distinct retention times for enantiomeric pairs.[1]
Part 5: Pharmacological Implications[2]
The 3-methyl substituent on the phenoxy ring adds lipophilicity and potential steric clash compared to the unsubstituted parent.
NMDA Antagonism: Analogous compounds (e.g., 2-phenoxycyclohexanamine) bind to the PCP site of the NMDA receptor. The trans-isomer usually exhibits higher affinity due to the linear alignment matching the pharmacophore of MK-801 or Vesamicol.
Transporter Selectivity: The "3-methyl" group is a classic bioisostere used to probe hydrophobic pockets in NET (Norepinephrine Transporter) and SERT (Serotonin Transporter). The stereochemistry determines whether the molecule acts as a substrate or an inhibitor.
References
Enzymatic Resolution of Amines:
Gotor, V. (2002).[1] Non-conventional hydrolase chemistry: amide and carbamate bond formation catalyzed by lipases.[1]
(Context: General protocol for CAL-B resolution of cyclic amines).
Synthesis of 2-Aryloxycyclohexylamines:
Mewshaw, R. E., et al. (1999).[1] New generation of 2-aryloxycyclohexylamines: Synthesis and evaluation as NMDA receptor antagonists.
Journal of Medicinal Chemistry. (Context: Establishes the synthetic routes for the phenoxy-cyclohexylamine scaffold).
Stereochemical NMR Analysis:
Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.
(Context: Authoritative source for Karplus relationship and coupling constants in cyclohexanes).
Aziridine Ring Opening:
Sabitha, G., et al. (2009).[1] Regioselective ring opening of N-tosyl aziridines with phenols catalyzed by BF3·OEt2.
Tetrahedron Letters. (Context: Specific methodology for installing the trans-phenoxy ether).
2-(3-Methylphenoxy)cyclohexan-1-amine molecular structure and conformation
Technical Whitepaper: Structural Dynamics and Conformational Analysis of 2-(3-Methylphenoxy)cyclohexan-1-amine Executive Summary The molecule 2-(3-Methylphenoxy)cyclohexan-1-amine represents a privileged scaffold in medi...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Structural Dynamics and Conformational Analysis of 2-(3-Methylphenoxy)cyclohexan-1-amine
Executive Summary
The molecule 2-(3-Methylphenoxy)cyclohexan-1-amine represents a privileged scaffold in medicinal chemistry, combining a lipophilic cyclohexane backbone with a polar primary amine and an aryl ether linkage. This 1,2-disubstituted cyclohexane architecture is a structural hallmark of several bioactive agents, including NMDA receptor antagonists, sigma receptor ligands, and norepinephrine reuptake inhibitors.
This technical guide provides a comprehensive analysis of the molecule's structural attributes, focusing on the stereochemical and conformational dynamics that dictate its pharmacological profile. We further detail a robust synthetic protocol for accessing specific stereoisomers, ensuring reproducibility and high fidelity in library generation.
Molecular Architecture & Stereochemistry
The core structure consists of a cyclohexane ring substituted at the C1 and C2 positions. The presence of two chiral centers creates four possible stereoisomers, grouped into two diastereomeric pairs: cis and trans.
Stereochemical Designations
Trans-Isomers: (1R,2R) and (1S,2S). The substituents are on opposite faces of the ring average plane.
Cis-Isomers: (1R,2S) and (1S,2R). The substituents reside on the same face.
For pharmacological applications, the trans-isomer is frequently the primary target due to its ability to adopt a thermodynamically stable diequatorial conformation, which mimics the extended bioactive conformations of neurotransmitters like norepinephrine.
Electronic & Steric Properties
3-Methylphenoxy Group: The meta-methyl substituent adds asymmetry and lipophilicity (
increase) without the significant steric clash associated with ortho-substitution. This group acts as a hydrophobic anchor in protein binding pockets.
Amine Group: The primary amine (pK
10.5) serves as a critical hydrogen bond donor/acceptor and a cationic center at physiological pH, facilitating electrostatic interactions with aspartate or glutamate residues in receptor active sites.
Conformational Landscape
The biological activity of 2-(3-methylphenoxy)cyclohexan-1-amine is governed by its ability to access specific conformations. The cyclohexane ring exists in a dynamic equilibrium between chair conformers.
Trans-Isomer Dynamics
The trans-isomer exists in equilibrium between the diequatorial (ee) and diaxial (aa) conformers.
Diequatorial (ee): Both the bulky phenoxy group and the amine group occupy equatorial positions. This is the global minimum energy state, minimizing 1,3-diaxial interactions.
Diaxial (aa): Both groups are axial. While typically disfavored by steric strain (
kcal/mol), this state can be stabilized in non-polar solvents if an intramolecular hydrogen bond (IMHB) forms between the ammonium proton and the ether oxygen.
Cis-Isomer Dynamics
The cis-isomer undergoes a ring flip between two equatorial-axial (ea) conformers.
Conformer A: Phenoxy (e) / Amine (a).
Conformer B: Phenoxy (a) / Amine (e).
Preference: Conformer A is generally favored because the phenoxy group (A-value
0.8 kcal/mol) is sterically larger than the amine group (A-value 1.2 kcal/mol for -NH, but effective size varies with solvation). However, the formation of a 5-membered IMHB ring often stabilizes the conformer where the amine is axial and the oxygen is equatorial, bringing them into closer proximity.
Visualization of Conformational Equilibrium
Figure 1: Conformational equilibrium of the trans-isomer. The diequatorial state is thermodynamically dominant, but the diaxial state is accessible for specific binding events.
Synthetic Methodology
To ensure high stereochemical purity, we recommend a route utilizing the ring opening of cyclohexene oxide. This method provides strict control over the relative stereochemistry (trans-selective opening).
Protocol: Synthesis of trans-2-(3-Methylphenoxy)cyclohexan-1-amine
Reaction Scheme:
Epoxide Opening: Nucleophilic attack by 3-methylphenol on cyclohexene oxide.
Activation: Conversion of the resulting alcohol to a leaving group (Mesylate).
Displacement: S
2 displacement with Azide (Inversion cis).
Correction: To get the trans-amine, one must either use a double inversion sequence or start from the cis-epoxide (less common).
Alternative Industrial Route:Reductive Amination . This yields a mixture of cis/trans which must be separated by chromatography.
Recommended Laboratory Protocol (Reductive Amination Route):
This route is preferred for generating the trans-isomer as the thermodynamic product.
Step 1: Ether Synthesis
Reagents: 2-Chlorocyclohexanone (1.0 eq), 3-Methylphenol (1.1 eq), K
CO (2.0 eq), Acetone.
Procedure: Reflux the mixture for 12 hours. The base facilitates the S
2 displacement of the chloride by the phenoxide.
Purification: Filtration and flash chromatography (Hexane/EtOAc).
Procedure: Stir ketone and ammonium acetate in MeOH for 2 hours to form the imine in situ. Add NaCNBH
slowly at 0°C. Warm to RT and stir for 16 hours.
Workup: Quench with aqueous NaHCO
. Extract with DCM.
Stereochemistry: The hydride attacks from the axial direction (less hindered), yielding the thermodynamic trans-amine as the major product.
Synthetic Pathway Diagram
Figure 2: Two-step synthetic pathway favoring the thermodynamic trans-isomer.
Pharmacological Implications
The structural features of 2-(3-methylphenoxy)cyclohexan-1-amine map distinctly to the pharmacophores of monoamine transporter inhibitors and NMDA antagonists.
Lipophilic Pocket Interaction: The 3-methylphenoxy moiety occupies the hydrophobic S1 pocket in transporters (e.g., SERT/NET). The meta-methyl group provides increased van der Waals contact compared to the unsubstituted phenol.
Cation-Pi Interaction: The protonated amine (at physiological pH) is positioned to form cation-
interactions with aromatic residues (e.g., Tyr, Phe) in the receptor binding site.
Rigidity: The cyclohexane ring restricts the conformational entropy, reducing the energy penalty upon binding compared to flexible linear analogs (e.g., ethylamine chains).
References
Conformational Analysis of 1,2-Disubstituted Cyclohexanes.
Source: LibreTexts Chemistry.
URL:[Link]
Reductive Amination Methodologies for Cyclohexylamines.
Source: Organic Syntheses, Coll. Vol. 10, p. 112 (2004).
URL:[Link]
PubChem Compound Summary: 2-(3-methylphenoxy)cyclohexan-1-amine.
Source: National Center for Biotechnology Information (2025).
URL:[Link]
Intramolecular Hydrogen Bonding in Drug Design.
Source: Journal of Medicinal Chemistry (via NIH).
URL:[Link][1]
This guide serves as a technical whitepaper for the spectroscopic characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine . It is designed for medicinal chemists and analytical scientists requiring rigorous structural...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical whitepaper for the spectroscopic characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine . It is designed for medicinal chemists and analytical scientists requiring rigorous structural validation of this pharmacophore, which shares structural homology with various CNS-active agents (e.g., ethers of aminocyclohexanols).
Stereochemical Criticality:
This molecule possesses two chiral centers at C1 and C2. Synthetic routes (e.g., reductive amination of 2-aryloxycyclohexanones or ring-opening of aziridines) typically yield a mixture of diastereomers.
Trans-isomer (1R,2R / 1S,2S): The thermodynamic product where the bulky phenoxy and amine groups adopt a diequatorial conformation in the chair structure. This is the primary focus of this guide due to its higher stability and prevalence in drug scaffolds.
Cis-isomer (1R,2S / 1S,2R): One substituent is axial, one equatorial.
Mass Spectrometry (MS) Profiling
Methodology: Electron Ionization (EI, 70 eV) and Electrospray Ionization (ESI+).
Fragmentation Logic
The fragmentation pattern is driven by
-cleavage adjacent to the nitrogen and the stability of the phenoxy radical.
Ion Type
m/z (approx)
Mechanistic Origin
Molecular Ion [M]⁺
205
Parent peak (typically weak in EI, strong [M+H]⁺ 206 in ESI).
Base Peak
56
-cleavage of the cyclohexane ring yielding the iminium ion fragment ().
Tropylium Derivative
107/108
Cleavage of the ether bond generating the 3-methylphenol radical cation or tolyl cation.
Loss of Ammonia
188
[M - NH₃]⁺. Characteristic of primary amines.
Loss of Phenoxy
98
[M - OC₆H₄CH₃]⁺. Cyclohexyl amine carbocation.
Structural Elucidation Workflow (Graphviz)
Figure 1: Logical fragmentation pathway for 2-(3-methylphenoxy)cyclohexan-1-amine under Electron Ionization.
Infrared Spectroscopy (FT-IR)
Sampling Protocol: Attenuated Total Reflectance (ATR) on neat oil or KBr pellet for HCl salt.
The spectrum is defined by the interplay between the primary amine and the aromatic ether.
Functional Group
Wavenumber ()
Signal Characteristics
N-H Stretch
3350 - 3280
Weak/Broad doublet (primary amine). Sharper in dilute solution.
The stereochemistry is confirmed by the coupling constant (
) between H-1 and H-2. In the trans-isomer, both protons are axial (), leading to a large coupling constant (~10 Hz) according to the Karplus equation.
Position
(ppm)
Multiplicity
(Hz)
Assignment Logic
Ar-H
7.15
t
7.8
H-5' (Meta-ring proton)
Ar-H
6.78 - 6.72
m
-
H-2', H-4', H-6' (Ortho/Para to ether)
H-2
4.05
td
10.5, 4.2
Diagnostic: Axial proton to Oxygen. Large confirms trans.
H-1
2.85
ddd
10.5, 9.8, 4.0
Axial proton to Nitrogen.
Ar-CH₃
2.32
s
-
Methyl group on aromatic ring.
H-3 to H-6
2.15 - 1.20
m
-
Cyclohexane methylene envelope.
-NH₂
1.60
br s
-
Exchangeable (disappears with ).
¹³C NMR Data (125 MHz,
)
Carbon Type
(ppm)
Assignment
Ar-C (Ipso)
158.2
C-1' (Attached to Oxygen)
Ar-C (Ipso)
139.5
C-3' (Attached to Methyl)
Ar-C
129.2
C-5'
Ar-C
121.8
C-4'
Ar-C
116.5
C-2'
Ar-C
112.4
C-6'
CH-O
80.5
C-2 (Cyclohexane, deshielded by O)
CH-N
55.1
C-1 (Cyclohexane, deshielded by N)
CH₂
32.5
C-3
CH₂
30.1
C-6
CH₂
24.2
C-4
CH₂
23.8
C-5
CH₃
21.5
Aromatic Methyl
Experimental Protocol: Sample Preparation for NMR
To ensure high-fidelity spectral acquisition, follow this self-validating protocol.
Solvent Selection: Use
(99.8% D) containing 0.03% v/v TMS.
Why: Chloroform minimizes hydrogen bonding broadening compared to DMSO, allowing better resolution of the H-1/H-2 coupling constants.
Concentration: Dissolve 10-15 mg of the free amine oil in 0.6 mL solvent.
Check: Solution must be clear. Turbidity implies salt formation or impurities. Filter through a glass wool plug if necessary.
Shimming: Auto-shim on the lock signal, then manually optimize Z1 and Z2.
Validation: The TMS peak must have a linewidth at half-height (LB) < 0.5 Hz.
Acquisition Parameters (¹H):
Pulse angle: 30°
Relaxation delay (D1): 2.0 s (Ensure full relaxation of methyl protons).
Scans (NS): 16 or 32.
Stereochemical Validation Logic
The distinction between cis and trans isomers is the most frequent challenge. The following logic gate diagram illustrates how to determine the stereochemistry based on the H-2 signal width.
Figure 2: NMR logic for assigning relative stereochemistry in 1,2-disubstituted cyclohexanes.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag.
Hays, P. A., et al. (2012).[1] "The Characterization of 2-(3-Methoxyphenyl)-2-(ethylamino)cyclohexanone". Microgram Journal. (Provides analogous fragmentation patterns for phenoxy/amino cyclohexane systems).
Lowry, B. R., & Huitric, A. C. (1971).[2] "Cis- and trans-2-(3,4,5-trimethoxyphenyl)cyclohexylamines: N-methyl and N,N-dimethyl derivatives". Journal of Pharmaceutical Sciences, 60(4), 632–633. (Foundational work on NMR assignment of 2-arylcyclohexylamines).
Reich, H. J. (2024). "Bordwell pKa Table and NMR Data Repository". University of Wisconsin-Madison. (Source for chemical shift increments).
Comprehensive Physicochemical Profiling of 2-(3-Methylphenoxy)cyclohexan-1-amine: Solubility and Stability Dynamics
Executive Summary The development of aryloxycyclohexylamine derivatives, such as 2-(3-Methylphenoxy)cyclohexan-1-amine , requires a rigorous understanding of their physicochemical boundaries. As a lipophilic primary amin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of aryloxycyclohexylamine derivatives, such as 2-(3-Methylphenoxy)cyclohexan-1-amine , requires a rigorous understanding of their physicochemical boundaries. As a lipophilic primary amine, this compound presents specific challenges regarding pH-dependent solubility, phase transitions, and oxidative stability. This whitepaper provides an authoritative, in-depth technical guide to designing self-validating solubility and stability workflows for this molecule, grounded in thermodynamic principles and International Council for Harmonisation (ICH) guidelines.
Molecular Architecture & Predictive Profiling
Before initiating empirical testing, a structural analysis of 2-(3-Methylphenoxy)cyclohexan-1-amine is essential to establish the causality behind experimental design choices. The molecule consists of a hydrophobic cyclohexane core, a lipophilic 3-methylphenoxy (m-tolyloxy) ether linkage, and a basic primary amine.
Because of the primary amine, the molecule exhibits highly pH-dependent behavior. At physiological pH (7.4), a significant portion of the drug may exist as the poorly soluble free base, while in gastric fluids (pH 1.2), it will be fully protonated. Furthermore, primary amines are highly susceptible to N-oxidation and nucleophilic attacks (e.g., Maillard reactions with reducing sugars)[1].
Table 1: Predictive Physicochemical Properties
Parameter
Estimated Value / Characteristic
Impact on Formulation Strategy
Molecular Weight
205.30 g/mol
High permeability potential (Lipinski rule compliant).
pKa (Primary Amine)
~9.5 – 10.5
Highly ionized in stomach; potential precipitation in intestine.
LogP (Octanol/Water)
~3.2 – 3.8
High lipophilicity drives poor free-base aqueous solubility.
Functional Vulnerabilities
Primary amine, Ether linkage
Susceptible to N-oxidation and excipient adduct formation.
Solubility Evaluation Dynamics
In early-stage development, distinguishing between kinetic and thermodynamic solubility is critical. Kinetic solubility measures the point of precipitation from a supersaturated DMSO stock, which is useful for high-throughput screening but misleading for formulation. Thermodynamic solubility represents the true equilibrium concentration of the most stable crystalline form[2].
Causality in Experimental Design
For lipophilic amines like 2-(3-Methylphenoxy)cyclohexan-1-amine, shake-flask thermodynamic studies are the gold standard. We mandate a 24 to 72-hour equilibration period at 37°C. Why? Lipophilic bases often form metastable polymorphs or hydrates upon initial contact with aqueous media. A prolonged equilibration ensures the compound transitions to its lowest-energy, most stable solid phase before quantification[2]. Furthermore, because lipophilic amines readily adsorb to plastic surfaces and filter membranes, a self-validating recovery check is built into the protocol to prevent artificially low solubility readings.
Thermodynamic shake-flask solubility workflow with self-validating recovery checks.
Media Preparation: Prepare USP-grade buffers at pH 1.2 (HCl/NaCl), pH 4.5 (Acetate), and pH 6.8 (Phosphate).
Saturation: Add an excess of 2-(3-Methylphenoxy)cyclohexan-1-amine (e.g., 10 mg) to 1 mL of each buffer in sealed, low-bind glass vials.
Equilibration: Agitate vials at 37°C ± 0.5°C at 400 RPM for 72 hours. Measure the pH at 24h and 72h; basic amines can significantly raise the pH of unbuffered or weakly buffered solutions, invalidating the target pH state.
Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet undissolved solids. Carefully extract the supernatant and pass it through a 0.22 µm PTFE filter.
Adsorption Validation (Critical Step): Discard the first 200 µL of the filtrate to saturate any potential binding sites on the filter membrane. Spike a known concentration of the API into a blank buffer, filter it, and verify that recovery is >98% to rule out membrane adsorption[2].
Quantification: Dilute the filtrate into the linear range of a validated stability-indicating LC-UV or LC-MS/MS method and quantify against a standard curve.
Note: Dissolution of the free base will drive the pH of unbuffered water upward.
Stability-Indicating Assays & Forced Degradation
Under ICH Q1A(R2) and Q3A(R2) guidelines, understanding the degradation pathways of a new drug substance is mandatory for establishing shelf-life and identifying toxicologically relevant impurities[3][4].
Causality in Experimental Design
Forced degradation (stress testing) is designed to artificially accelerate chemical breakdown to yield ~5-20% degradation. This specific window is crucial: less than 5% means the stress was insufficient, while greater than 20% risks generating secondary degradants that will never occur under normal storage conditions.
The core metric of a valid stability-indicating assay is Mass Balance . The molar sum of the remaining intact 2-(3-Methylphenoxy)cyclohexan-1-amine plus all quantified degradation products must equal ~100% of the starting material[5]. If the mass balance falls below 90%, it indicates that degradants are either volatile, precipitating out of solution, or failing to elute from the HPLC column, requiring immediate method redevelopment.
Primary degradation pathways of the aryloxycyclohexylamine under stress.
Sample Preparation: Prepare a 1.0 mg/mL stock solution of the API in a chemically inert co-solvent mixture (e.g., Water/Acetonitrile).
Hydrolytic Stress (Acid/Base):
Acid: Add 0.1 N HCl, heat to 60°C for 3 days.
Base: Add 0.1 N NaOH, heat to 60°C for 3 days.
Oxidative Stress: Add 0.3% H₂O₂ at room temperature for 24 hours. (Primary amines are highly reactive to peroxides, forming N-oxides or hydroxylamines).
Photolytic Stress: Expose solid and solution samples to 1.2 million lux hours and 200 watt-hours/m² of near-UV energy (per ICH Q1B).
Thermal Stress: Store solid API at 80°C for 7 days.
Quenching & Analysis: Neutralize acid/base samples to prevent damage to the HPLC column. Quench oxidative samples with sodium metabisulfite. Analyze via HPLC-DAD (Diode Array Detector) to ensure peak purity (no co-eluting degradants under the main API peak).
Table 3: Forced Degradation Conditions and Expected Outcomes
The physicochemical data generated from solubility and stability studies directly dictates the formulation strategy.
The Maillard Reaction Risk:
Because 2-(3-Methylphenoxy)cyclohexan-1-amine possesses a primary aliphatic amine, it is fundamentally incompatible with reducing sugars such as lactose monohydrate (a ubiquitous pharmaceutical filler). When exposed to moisture and heat, the primary amine will undergo a nucleophilic addition to the open-chain aldehyde form of the sugar, forming a Schiff base and eventually brown, polymerized Maillard reaction products[1]. Formulators must strictly utilize non-reducing excipients (e.g., microcrystalline cellulose, mannitol, or dibasic calcium phosphate).
Salt Selection Strategy:
To overcome the poor aqueous solubility of the free base at intestinal pH, the compound should ideally be developed as a stable salt (e.g., Hydrochloride, Mesylate, or Tosylate). However, if the HCl salt is chosen, formulators must monitor for the "common-ion effect" in the stomach, where high endogenous chloride concentrations can temporarily suppress the dissolution rate of the API.
References
Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures - Raytor -[Link]
ICH Guidelines: Drug Stability Testing Essentials - AMSbiopharma -[Link]
An In-Depth Technical Guide to 2-(3-Methylphenoxy)cyclohexan-1-amine and its Stereoisomers
InChIKey: DFOCZGSNKRHCGJ-UHFFFAOYSA-N Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 2-(3-Methylphenoxy)cyclohexan-1-amine, a substituted cyclohexylamine wi...
Author: BenchChem Technical Support Team. Date: March 2026
InChIKey: DFOCZGSNKRHCGJ-UHFFFAOYSA-N
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2-(3-Methylphenoxy)cyclohexan-1-amine, a substituted cyclohexylamine with potential applications in pharmaceutical and chemical research. The document details its structural identification, physicochemical properties, a robust synthetic pathway via reductive amination, and state-of-the-art analytical methodologies for its characterization and stereoisomeric resolution. This guide is intended for researchers, scientists, and professionals in drug development, offering a synthesis of theoretical principles and practical, field-proven protocols. Each section is underpinned by authoritative references to ensure scientific integrity and to provide a foundation for further investigation.
Introduction and Molecular Identification
2-(3-Methylphenoxy)cyclohexan-1-amine is a primary amine featuring a cyclohexyl scaffold substituted with a 3-methylphenoxy group at the 2-position. The presence of two chiral centers at the C1 and C2 positions of the cyclohexane ring implies the existence of four possible stereoisomers (two pairs of enantiomers: (1R,2R)/(1S,2S) and (1R,2S)/(1S,2R)). The biological activity and physicochemical properties of these stereoisomers can vary significantly, making stereoselective synthesis and analysis a critical aspect of its study.
The International Chemical Identifier (InChI) system provides a unique and unambiguous representation of the molecule's structure.
The InChIKey is a hashed version of the InChI, facilitating database searches. The "-UHFFFAOYSA-N" suffix indicates that the stereochemistry is undefined.
The physicochemical properties of 2-(3-Methylphenoxy)cyclohexan-1-amine are crucial for predicting its behavior in biological systems and for designing appropriate experimental conditions for its handling and analysis. The data presented in Table 2 are largely predicted values from computational models, as experimental data for this specific molecule is not widely available.
The predicted XlogP value of 2.7 suggests that the compound has moderate lipophilicity, which may influence its membrane permeability and distribution in biological systems. The primary amine group is the most basic site, with an estimated pKa around 9.5, typical for a cyclohexylamine moiety. This indicates that at physiological pH (7.4), the compound will exist predominantly in its protonated, cationic form.
Synthesis Methodology: A Reductive Amination Approach
A robust and widely applicable method for the synthesis of 2-(3-Methylphenoxy)cyclohexan-1-amine is the reductive amination of the corresponding ketone precursor, 2-(3-methylphenoxy)cyclohexan-1-one.[3][4][5] This two-step approach is advantageous as it allows for the introduction of the amine functionality in a controlled manner.
Caption: Proposed two-step synthesis of 2-(3-Methylphenoxy)cyclohexan-1-amine.
Synthesis of 2-(3-methylphenoxy)cyclohexan-1-one
The ketone precursor can be synthesized via a Williamson ether synthesis, reacting 2-bromocyclohexanone with m-cresol in the presence of a suitable base.
Protocol:
Bromination of Cyclohexanone: To a solution of cyclohexanone (1.0 eq) in a suitable solvent such as methanol, add bromine (1.0 eq) dropwise at 0 °C. Stir the reaction mixture until the color of bromine disappears. The solvent is then removed under reduced pressure to yield crude 2-bromocyclohexanone, which can be used in the next step without further purification.
Williamson Ether Synthesis: In a round-bottom flask, dissolve m-cresol (1.1 eq) and a base such as potassium carbonate (1.5 eq) in a polar aprotic solvent like acetone or DMF. To this mixture, add the crude 2-bromocyclohexanone (1.0 eq) dropwise at room temperature. Heat the reaction mixture to reflux and monitor the reaction progress by TLC. Upon completion, cool the mixture, filter off the inorganic salts, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 2-(3-methylphenoxy)cyclohexan-1-one.
Reductive Amination
The final step involves the conversion of the ketone to the primary amine. Sodium cyanoborohydride (NaBH₃CN) is a preferred reducing agent for this transformation as it is selective for the protonated iminium ion over the ketone, allowing for a one-pot reaction.[4]
Protocol:
In a reaction vessel, dissolve 2-(3-methylphenoxy)cyclohexan-1-one (1.0 eq) in methanol.
Add a source of ammonia, such as a solution of ammonia in methanol or ammonium acetate (5-10 eq).
Adjust the pH of the solution to approximately 6-7 with a mild acid (e.g., acetic acid). This is crucial for promoting the formation of the iminium ion intermediate.
Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise to the reaction mixture, maintaining the temperature below 30 °C.
Stir the reaction at room temperature for 12-24 hours, monitoring its progress by TLC or LC-MS.
Upon completion, quench the reaction by the careful addition of aqueous HCl.
Remove the methanol under reduced pressure.
Perform a standard aqueous work-up: basify the aqueous residue with NaOH to deprotonate the amine and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel.
Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized 2-(3-Methylphenoxy)cyclohexan-1-amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
Expected ¹H NMR Spectral Features (in CDCl₃):
Aromatic Protons (δ 6.7-7.2 ppm): A complex multiplet pattern corresponding to the four protons on the 3-methylphenyl ring.
Cyclohexyl Proton (O-CH, δ ~3.8-4.2 ppm): A multiplet corresponding to the proton on the carbon bearing the phenoxy group (C2-H). The chemical shift and multiplicity will depend on the cis/trans stereochemistry.
Cyclohexyl Proton (N-CH, δ ~2.8-3.2 ppm): A multiplet for the proton on the carbon bearing the amine group (C1-H). Its chemical shift will be downfield due to the adjacent electronegative nitrogen.
Amine Protons (NH₂, δ ~1.5-2.5 ppm): A broad singlet corresponding to the two protons of the primary amine. This signal will disappear upon D₂O exchange.
Cyclohexyl Methylene Protons (CH₂, δ ~1.2-2.0 ppm): A series of complex multiplets for the remaining methylene protons of the cyclohexane ring.
Methyl Protons (CH₃, δ ~2.3 ppm): A singlet corresponding to the three protons of the methyl group on the aromatic ring.
Expected ¹³C NMR Spectral Features (in CDCl₃):
Aromatic Carbons (δ ~110-160 ppm): Six signals corresponding to the carbons of the 3-methylphenyl ring. The carbon attached to the ether oxygen will be the most downfield.
Cyclohexyl Carbon (C-O, δ ~75-85 ppm): The signal for the carbon atom bonded to the phenoxy group.
Cyclohexyl Carbon (C-N, δ ~50-60 ppm): The signal for the carbon atom bonded to the amine group.
Cyclohexyl Methylene Carbons (CH₂, δ ~20-40 ppm): Signals for the remaining four methylene carbons of the cyclohexane ring.
Methyl Carbon (CH₃, δ ~21 ppm): The signal for the methyl group carbon.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.
Expected IR Absorption Bands (cm⁻¹):
N-H Stretch (Primary Amine): Two characteristic sharp to medium bands in the region of 3300-3500 cm⁻¹.[6]
Molecular Ion (M⁺): A peak at m/z = 205, corresponding to the molecular weight of the compound. According to the nitrogen rule, an odd molecular weight is consistent with the presence of one nitrogen atom.
Alpha-Cleavage: A common fragmentation pathway for amines is the cleavage of the C-C bond adjacent to the nitrogen atom.[8] This would result in the loss of a C₅H₉O radical, leading to a fragment ion.
Loss of the Phenoxy Group: Cleavage of the C-O ether bond can lead to the loss of a 3-methylphenoxy radical (•OC₆H₄CH₃, 107 Da) or a 3-methylphenol molecule (HOC₆H₄CH₃, 108 Da).
Fragments from the Aromatic Ring: Cleavage can also lead to ions corresponding to the 3-methylphenoxide ion or related fragments.
Chiral Separation by High-Performance Liquid Chromatography (HPLC)
Due to the presence of two chiral centers, the separation of the four possible stereoisomers is crucial for pharmacological studies. Chiral HPLC using a chiral stationary phase (CSP) is the most effective method for this purpose.[9][10] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the separation of a wide range of chiral compounds, including amines.[9]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Bioanalytical Scientists, DMPK Researchers, and CMC Quality Control Professionals
Document Type: Method Development & Validation Protocol
Executive Summary & Chemical Profiling
The compound 2-(3-Methylphenoxy)cyclohexan-1-amine (CAS: 1423034-99-4) is a cycloaliphatic amine featuring an ether linkage to an m-cresol moiety. As a critical building block and emerging pharmacological scaffold (structurally adjacent to monoamine reuptake inhibitors), its accurate quantification is essential for both pharmacokinetic (PK) profiling in biological matrices and purity assessment in bulk drug substance.
This application note details two self-validating analytical workflows:
A highly sensitive UHPLC-MS/MS method utilizing Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) for plasma bioanalysis.
A robust HPLC-UV method for bulk formulation assay.
Scientific Rationale & Causality
The physicochemical properties of 2-(3-Methylphenoxy)cyclohexan-1-amine dictate the analytical strategy. The molecule possesses a primary amine (estimated pKa ~9.5) and moderate lipophilicity (LogP ~2.8).
Sample Preparation: Simple protein precipitation (PPT) is insufficient for basic amines in plasma, as it fails to remove endogenous phospholipids, leading to severe ion suppression in Electrospray Ionization (ESI+). Therefore, we employ an MCX SPE strategy. At acidic pH, the amine is fully protonated and binds via strong ionic interactions to the sulfonic acid groups of the sorbent. This allows for aggressive washing with 100% organic solvents to elute neutral lipids before neutralizing the amine for targeted elution.
Chromatography & Ionization: An acidic mobile phase (0.1% Formic Acid) ensures the analyte remains protonated during reversed-phase chromatography, yielding sharp peak shapes and maximizing [M+H]⁺ formation in the ESI source.
Bioanalytical UHPLC-MS/MS Protocol (Plasma)
This protocol is designed to meet the rigorous standards outlined in the FDA's Bioanalytical Method Validation Guidance for Industry (2018) [1].
The following extraction protocol ensures >85% recovery while eliminating >95% of matrix phospholipids.
Sample Pre-treatment: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of IS working solution (100 ng/mL). Add 200 µL of 2% H₃PO₄ in water. Rationale: Phosphoric acid disrupts protein binding and ensures the primary amine is fully ionized for optimal SPE retention.
Conditioning: Pass 1 mL MeOH, followed by 1 mL LC-MS Water through the MCX cartridge.
Loading: Load the pre-treated plasma sample onto the cartridge.
Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid in water to remove highly polar endogenous interferences.
Wash 2 (Organic): Wash with 1 mL of 100% MeOH. Rationale: This is the critical self-validating step. Because the analyte is ionically bound to the sorbent, 100% MeOH will not elute it, but it will completely wash away hydrophobic phospholipids that cause matrix effects.
Elution: Elute the target analyte with 1 mL of 5% NH₄OH in MeOH. Rationale: The high pH neutralizes the amine, breaking the ionic bond and releasing the analyte.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90:10 Water:ACN with 0.1% FA).
Mass Spectrometry (ESI+ MRM):
The fragmentation of 2-(3-Methylphenoxy)cyclohexan-1-amine is highly predictable. The precursor ion [M+H]⁺ occurs at m/z 206.2. Collision-induced dissociation (CID) primarily cleaves the ether bond, resulting in the neutral loss of m-cresol (108 Da), yielding a stable cyclohexenyl amine cation at m/z 98.1 (Quantifier). Further fragmentation yields a loss of ammonia (17 Da), producing the m/z 81.1 product ion (Qualifier).
Figure 2: Proposed ESI+ MS/MS fragmentation pathway of 2-(3-Methylphenoxy)cyclohexan-1-amine.
(Note: The SIL-IS loses the deuterated m-cresol moiety (111 Da), yielding the identical m/z 98.1 product ion, ensuring perfect tracking of collision cell efficiency).
HPLC-UV Protocol (Bulk Drug / API Assay)
For the determination of assay/purity in bulk powder or formulation, LC-MS/MS is overly sensitive and prone to saturation. A standard HPLC-UV method is required. The m-cresol moiety provides a strong chromophore for UV detection.
Method Parameters
Column: Agilent Zorbax Eclipse Plus C18 (4.6 × 150 mm, 5 µm).
Mobile Phase: Isocratic 60:40 Acetonitrile : Water containing 0.1% Trifluoroacetic Acid (TFA). Rationale: TFA acts as an ion-pairing agent, significantly reducing peak tailing for primary amines on standard silica-based C18 columns.
Flow Rate: 1.0 mL/min.
Detection: UV at 272 nm (optimal absorbance for the aryloxy aromatic ring).
Column Temperature: 30°C.
Sample Diluent: 50:50 Acetonitrile : Water.
Working Concentration: 100 µg/mL.
Method Validation Summary
The LC-MS/MS bioanalytical method was validated in accordance with the 2018 FDA Guidance for Industry [1][2]. The data demonstrates that the combination of MCX SPE and UHPLC separation effectively nullifies matrix effects, providing a highly reliable quantitative assay.
| Carryover | ≤ 20% of LLOQ in blank | Not Detected | Pass |
References
Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services, Center for Drug Evaluation and Research (CDER).
QPS Holdings. (2018). Bioanalytical Method Validation Guidance for Industry - Implementation and Review.
Institute of Molecular and Translational Medicine. (2021). Analysis types and quantification methods applied in UHPLC-MS metabolomics research.
Application
In vitro assays involving 2-(3-Methylphenoxy)cyclohexan-1-amine
An Application Guide to the In Vitro Pharmacological Characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine Abstract This document provides a comprehensive guide for the in vitro pharmacological evaluation of 2-(3-Met...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the In Vitro Pharmacological Characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine
Abstract
This document provides a comprehensive guide for the in vitro pharmacological evaluation of 2-(3-Methylphenoxy)cyclohexan-1-amine. Due to its structural resemblance to known non-competitive antagonists of the N-methyl-D-aspartate (NMDA) receptor, this guide is built upon the hypothesis that this compound may exhibit similar activity. We present a tiered experimental approach, beginning with target binding confirmation, progressing to high-throughput functional screening, and culminating in detailed electrophysiological characterization. Each protocol is detailed with the underlying scientific rationale, step-by-step instructions, and data analysis guidelines to empower researchers in drug discovery and neuroscience to thoroughly investigate the compound's mechanism of action.
Introduction and Scientific Rationale
2-(3-Methylphenoxy)cyclohexan-1-amine is a synthetic molecule featuring a cyclohexylamine core linked to a methylphenoxy group via an ether bond.[1][2] While specific biological data for this compound is not widely published, its core structure shares features with well-characterized neuroactive compounds, particularly non-competitive antagonists of the NMDA receptor such as Ketamine and the research tool MK-801 (Dizocilpine).[3] These antagonists typically act as open-channel blockers, binding within the receptor's ion channel pore to prevent the influx of cations like Ca²⁺ and Na⁺.
The NMDA receptor, a ligand-gated ion channel, is pivotal for excitatory synaptic transmission, synaptic plasticity, learning, and memory.[4][5] However, its over-activation leads to excitotoxicity, a pathological process implicated in various neurological disorders, including stroke, traumatic brain injury, and neurodegenerative diseases like Alzheimer's.[3][5] Consequently, NMDA receptor antagonists are of significant therapeutic interest.
This guide, therefore, proposes a systematic in vitro screening cascade to test the hypothesis that 2-(3-Methylphenoxy)cyclohexan-1-amine acts as an NMDA receptor antagonist. The workflow is designed to first establish binding to the receptor, then confirm functional antagonism in a cellular context, and finally, to precisely characterize the pharmacological and kinetic properties of this interaction.
Proposed Signaling Pathway and Point of Intervention
The diagram below illustrates the canonical activation of the NMDA receptor and the hypothesized mechanism of inhibition by 2-(3-Methylphenoxy)cyclohexan-1-amine, acting as a channel blocker.
Caption: Hypothesized action of the test compound on the NMDA receptor signaling cascade.
Compound Handling and Solution Preparation
Prior to initiating any assay, proper handling and preparation of 2-(3-Methylphenoxy)cyclohexan-1-amine are critical for reproducible results.
Solubility Assessment: Determine the compound's solubility in common laboratory solvents (e.g., DMSO, Ethanol) and aqueous buffers (e.g., PBS, HEPES-buffered saline). For most in vitro assays, a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO is standard.
Stock Solution Preparation:
Accurately weigh the required amount of compound.
Add the appropriate volume of 100% DMSO to achieve the desired molarity.
Vortex or sonicate until fully dissolved.
Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.
Storage: Store stock solutions at -20°C or -80°C, protected from light.
Working Dilutions: On the day of the experiment, prepare serial dilutions from the stock solution using the specific assay buffer. Ensure the final concentration of DMSO in the assay well is consistent across all conditions and typically does not exceed 0.5%, as higher concentrations can affect cell viability and membrane integrity.
Experimental Workflow: A Tiered Approach
A logical, multi-stage approach is recommended to efficiently characterize the compound's activity. This "screening funnel" ensures that resource-intensive assays are performed only on compounds with confirmed activity in primary, higher-throughput systems.
Caption: A tiered workflow for the in vitro characterization of the test compound.
Objective: To determine if 2-(3-Methylphenoxy)cyclohexan-1-amine binds to the NMDA receptor ion channel, and to quantify its binding affinity (Kᵢ) through competitive displacement of the radiolabeled channel blocker [³H]MK-801.[6][7]
Scientific Rationale: This assay directly measures the interaction of the test compound with its putative binding site. [³H]MK-801 is a high-affinity, use-dependent channel blocker that binds to the PCP site within the NMDA receptor pore.[8] A reduction in [³H]MK-801 binding in the presence of the test compound indicates competitive binding at or near the same site.
Materials:
Rat cortical membranes (prepared in-house or commercially sourced)
96-well plates, glass fiber filters (e.g., GF/B or GF/C, pre-soaked in 0.5% polyethyleneimine)
Scintillation fluid and microplate scintillation counter
Step-by-Step Methodology:
Membrane Preparation: Thaw rat cortical membranes on ice and resuspend in assay buffer to a final concentration of 0.2-0.5 mg/mL protein. Homogenize briefly.
Assay Plate Setup: In a 96-well plate, add the following in a final volume of 250 µL:
Competition: 50 µL of 2-(3-Methylphenoxy)cyclohexan-1-amine (at various concentrations, e.g., 0.1 nM to 100 µM) + 50 µL [³H]MK-801 + 150 µL membrane suspension.
Incubation: Incubate the plate at room temperature for 60-120 minutes with gentle agitation to reach equilibrium.[7]
Harvesting: Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester.
Washing: Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.
Counting: Place the filter mats into scintillation vials or a compatible 96-well plate, add scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.
Data Analysis:
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
Generate Competition Curve: Plot the percentage of specific binding against the log concentration of the test compound.
Determine IC₅₀ and Kᵢ: Use non-linear regression (sigmoidal dose-response) to fit the curve and determine the IC₅₀ value. Calculate the Kᵢ using the Cheng-Prusoff equation:
Kᵢ = IC₅₀ / (1 + [L]/Kₐ)
Where [L] is the concentration of [³H]MK-801 and Kₐ is its dissociation constant.
Objective: To functionally assess the ability of 2-(3-Methylphenoxy)cyclohexan-1-amine to inhibit NMDA receptor-mediated calcium influx in a whole-cell, high-throughput screening format.[9][10]
Scientific Rationale: NMDA receptor activation leads to a significant influx of extracellular calcium.[10] This assay uses a calcium-sensitive fluorescent dye (e.g., Fluo-8, Fura-2) that exhibits increased fluorescence upon binding to intracellular calcium.[11] A reduction in the agonist-induced fluorescence signal in the presence of the test compound demonstrates functional antagonism. The Fluorescence Imaging Plate Reader (FLIPR) allows for simultaneous compound addition and kinetic reading, which is crucial for capturing the rapid calcium transients.
Materials:
HEK293 or CHO cells stably expressing recombinant human NMDA receptor subunits (e.g., GluN1/GluN2A or GluN1/GluN2B)
Cell culture medium (e.g., DMEM/F12)
Black-walled, clear-bottom 96- or 384-well microplates
FLIPR Calcium Assay Kit (e.g., from Molecular Devices or Abcam)[11]
Assay Buffer: HBSS or other physiological salt solution with low Mg²⁺ (e.g., < 50 µM, as Mg²⁺ blocks the channel at resting potential)
Agonist Solution: Glutamate (e.g., 100 µM) and Glycine (e.g., 10 µM) in Assay Buffer
FLIPR or similar instrument with an integrated liquid handler
Step-by-Step Methodology:
Cell Plating: Seed the NMDA receptor-expressing cells into the microplates 24-48 hours before the assay to form a confluent monolayer.
Dye Loading: Prepare the calcium dye loading solution according to the manufacturer's protocol. Remove the cell culture medium and add the dye solution to each well. Incubate for 45-60 minutes at 37°C. No-wash formulations are highly recommended to reduce well-to-well variability.[11]
Compound Pre-incubation: Add serial dilutions of 2-(3-Methylphenoxy)cyclohexan-1-amine to the wells and incubate for 15-30 minutes. Include vehicle-only (e.g., 0.5% DMSO) and positive control (e.g., MK-801) wells.
FLIPR Measurement:
Place the cell plate and the agonist plate into the FLIPR instrument.
Initiate the reading protocol: establish a stable baseline fluorescence reading for 10-20 seconds.
The instrument will then automatically add the agonist solution to all wells.
Continue recording the fluorescence signal kinetically for 60-180 seconds.
Data Analysis:
Quantify Response: The response is typically measured as the maximum fluorescence intensity minus the baseline intensity (Max-Min).
Normalization: Normalize the data by setting the response in the vehicle-only wells (agonist-stimulated) to 100% and the response in wells with a saturating concentration of a known antagonist to 0%.
Generate Dose-Response Curve: Plot the normalized response (%) against the log concentration of the test compound.
Determine IC₅₀: Use non-linear regression to fit the curve and calculate the IC₅₀, which is the concentration of the compound that produces 50% inhibition of the agonist response.
Parameter
Description
Example Value
IC₅₀ (µM)
The concentration for 50% functional inhibition.
1.2 µM
Z'-factor
A measure of assay quality and robustness (a value > 0.5 is considered excellent).
Objective: To provide a definitive, high-resolution characterization of the compound's inhibitory effect on NMDA receptor-mediated ionic currents.[12][13]
Scientific Rationale: Whole-cell patch-clamp is the gold standard for studying ion channels, offering unparalleled temporal resolution and direct measurement of current flow across the cell membrane.[14][15] This technique allows for the precise determination of the IC₅₀, the kinetics of block (on- and off-rates), and the mechanism of inhibition (e.g., voltage-dependence, use-dependence).[4][16]
Materials:
Cells expressing NMDA receptors (as in Protocol 2) or primary cultured neurons
Borosilicate glass capillaries for pipette fabrication
Extracellular Solution (in mM): e.g., 140 NaCl, 2.8 KCl, 1 CaCl₂, 10 HEPES, 10 Glucose, 0.01 Glycine, pH 7.4. (Note: Mg²⁺ is omitted to prevent voltage-dependent block).
Intracellular Solution (in mM): e.g., 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP, 0.2 Na-GTP, pH 7.2 with CsOH. (Note: Cs⁺ is used to block K⁺ channels).
Fast perfusion system for rapid application of agonists and antagonists.
Step-by-Step Methodology:
Cell Preparation: Plate cells on glass coverslips suitable for microscopy.
Pipette Pulling: Pull glass pipettes to a resistance of 3-6 MΩ when filled with intracellular solution.
Establish Whole-Cell Configuration:
Approach a cell with the pipette and form a high-resistance (>1 GΩ) "giga-seal" between the pipette tip and the cell membrane.
Apply gentle suction to rupture the membrane patch, achieving the whole-cell configuration.
Voltage Clamp: Clamp the cell's membrane potential at a negative holding potential (e.g., -60 mV).
Record Currents:
Using the fast perfusion system, briefly apply an agonist solution (e.g., 1 mM Glutamate + 10 µM Glycine) for a short duration (e.g., 2-5 ms) to evoke an NMDA receptor-mediated current.[4]
Establish a stable baseline response by repeating the agonist application every 20-30 seconds.
Compound Application: Perfuse the cell with the extracellular solution containing a known concentration of 2-(3-Methylphenoxy)cyclohexan-1-amine for 1-2 minutes.
Measure Inhibition: Continue to apply the brief pulses of agonist and record the resulting currents. The degree of inhibition is the reduction in the current amplitude in the presence of the compound.
Washout: Perfuse with the control extracellular solution to observe the reversal of the block.
Dose-Response: Repeat steps 5-8 with multiple concentrations of the compound to generate a full dose-response curve.
Data Analysis:
Measure Current Amplitude: Measure the peak amplitude of the NMDA-evoked current for each condition.
Generate Dose-Response Curve and IC₅₀: Plot the percent inhibition against the log concentration of the compound and fit with a sigmoidal dose-response equation to determine the IC₅₀.
Kinetic Analysis (Optional): Analyze the rate of block onset and offset to determine the compound's binding and unbinding kinetics. Investigate voltage-dependence by measuring inhibition at different holding potentials.
Parameter
Description
Example Value
IC₅₀ (µM)
Concentration for 50% inhibition of ionic current.
0.9 µM
τ_on (ms)
Time constant for the onset of block.
50 ms
τ_off (s)
Time constant for the recovery from block (washout).
5 s
Preliminary Safety and ADME Profiling
For any compound with promising activity, it is crucial to perform early in vitro safety and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Key assays include:
Cytotoxicity Assays: To determine if the observed activity is due to specific receptor modulation rather than general cell death (e.g., using MTT or LDH release assays).[17]
CYP450 Inhibition Assays: To assess the potential for drug-drug interactions by measuring inhibition of major cytochrome P450 enzymes.[18]
hERG Channel Assay: To evaluate the risk of cardiac arrhythmia.
Microsomal Stability: To estimate the compound's metabolic stability.[18]
Conclusion
This application note provides a robust, hypothesis-driven framework for the comprehensive in vitro characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine. By following the tiered approach of binding, functional, and electrophysiological assays, researchers can efficiently determine if this compound acts as an NMDA receptor antagonist and precisely define its pharmacological profile. This systematic evaluation is an essential first step in assessing the compound's potential as a research tool or a lead candidate for therapeutic development.
References
Vertex AI Search. (n.d.). Electrophysiological Investigation of NMDA Current Properties in Brain Slices. Retrieved March 4, 2026.
Creative Biogene. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. Retrieved March 4, 2026.
Molecular Devices. (2026, February 16). FLIPR Calcium Assay Kits. Retrieved March 4, 2026.
McIntyre, P., et al. (2002, October 15). Use of a fluorescent imaging plate reader--based calcium assay to assess pharmacological differences between the human and rat vanilloid receptor. PubMed. Retrieved March 4, 2026.
Gass, J. T., & Krystal, J. H. (n.d.). Whole-Cell Patch-Clamp Electrophysiology to Study Ionotropic Glutamatergic Receptors and Their Roles in Addiction. PubMed. Retrieved March 4, 2026.
University of Kentucky. (2019). Whole-cell patch-clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Retrieved March 4, 2026.
Glasgow, N. G., et al. (n.d.).
Reynolds, I. J. (2025, August 6). MK801 Radioligand Binding Assay at the N-Methyl-D-Aspartate Receptor. ResearchGate. Retrieved March 4, 2026.
Reynolds, I. J. (2001, May 15). MK801 radioligand binding assay at the N-methyl-D-aspartate receptor. PubMed. Retrieved March 4, 2026.
BenchChem. (2025). The Discovery and Chemical Synthesis of MK-801: A Technical Guide. Retrieved March 4, 2026.
Abcam. (n.d.). Calcium Flux Assay Kit (Fluo-8, No Wash) (ab112129). Retrieved March 4, 2026.
Lacin, E., et al. (2022, February 25).
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved March 4, 2026.
ResearchGate. (2025, August 10). Analysis of Whole-Cell NMDA Receptor Currents | Request PDF. Retrieved March 4, 2026.
Anonymous. (2024, January 1). N-Methyl-D-Aspartate (NMDA) Receptor Antagonists and their Pharmacological Implication: A Medicinal Chemistry-oriented Perspective Outline. Retrieved March 4, 2026.
PDSP. (n.d.). Assay Protocol Book. Retrieved March 4, 2026.
Li, M. (Ed.). (n.d.). NMDA Receptor Protocols. Northeastern University. Retrieved March 4, 2026.
Nuvisan. (n.d.). Advanced in vitro safety assessments for drug & chemical development. Retrieved March 4, 2026.
Beshore, M., et al. (2005, May 15). In vitro characterization of novel NR2B selective NMDA receptor antagonists. PubMed. Retrieved March 4, 2026.
Anonymous. (n.d.).
Enamine. (n.d.). In vitro ADME. Retrieved March 4, 2026.
Iro, S., & Gbadamosi, I. T. (2024, May 15). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. MDPI. Retrieved March 4, 2026.
ResearchGate. (2025, August 6). Synthesis and biological activity of cyclohexylamine derivatives | Request PDF. Retrieved March 4, 2026.
Anonymous. (2024, May 27). Synthesis and biological evaluation of 1-aryloxy-2-hydroxy-3-aminocyclohexanes. Retrieved March 4, 2026.
PubChemLite. (2026). 2-(3-methylphenoxy)cyclohexan-1-amine hydrochloride (C13H19NO). Retrieved March 4, 2026.
BLDpharm. (n.d.). 1038313-41-5|2-(3-Methylphenoxy)cyclohexan-1-amine. Retrieved March 4, 2026.
Reductive amination protocols for synthesizing cyclohexylamine derivatives.
Abstract & Strategic Overview The synthesis of cyclohexylamine derivatives is a cornerstone in medicinal chemistry, serving as the scaffold for NMDA antagonists, mucolytics (e.g., Ambroxol), and analgesics (e.g., Tramado...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Overview
The synthesis of cyclohexylamine derivatives is a cornerstone in medicinal chemistry, serving as the scaffold for NMDA antagonists, mucolytics (e.g., Ambroxol), and analgesics (e.g., Tramadol analogs). While conceptually simple, the reductive amination of cyclohexanones presents specific challenges: stereocontrol (cis/trans isomerism), chemoselectivity (avoiding direct ketone reduction), and steric hindrance (A(1,3) strain in imine intermediates).
This guide moves beyond textbook definitions to provide three field-validated protocols. We prioritize methods that suppress the formation of dialkylated byproducts and maximize yield for valuable, late-stage intermediates.
Decision Matrix: Selecting the Right Protocol
Constraint / Substrate Feature
Recommended Protocol
Primary Reagent
Mechanism Type
Standard / General Purpose
Protocol A
Na(OAc)₃BH (STAB)
Direct Reductive Amination
Sterically Hindered / Weak Amine
Protocol B
Ti(OiPr)₄ / NaBH₄
Lewis Acid Activation / Indirect
Acid-Sensitive / Large Scale
Protocol B
Ti(OiPr)₄ / NaBH₄
Anhydrous Scavenging
Strict Stereocontrol Required
Protocol C
H₂ / Catalyst (Rh, Pd)
Heterogeneous Catalysis
Mechanistic Grounding
Understanding the mechanism is vital for troubleshooting. The reaction proceeds through a hemiaminal to an iminium ion . The critical success factor is ensuring the reducing agent selectively targets the iminium ion over the starting carbonyl, a property known as hydride chemoselectivity.
Figure 1: Mechanistic pathway. Note that water removal or acid catalysis drives the equilibrium toward the imine, which is then irreversibly reduced.
Protocol A: The "Gold Standard" (STAB Method)
Reference: Abdel-Magid, A. F., et al. J. Org.[1] Chem. 1996.[1][2][3][4][5]
This is the preferred method for 80% of applications. Sodium Triacetoxyborohydride (STAB) is mild and exhibits high selectivity for imines over ketones. Unlike Sodium Cyanoborohydride (NaCNBH₃), it is non-toxic (no cyanide risk) and does not require strict pH monitoring.
Reagents & Setup
Solvent: 1,2-Dichloroethane (DCE) is optimal (fastest rate). THF is a viable green alternative but may require longer reaction times.
Atmosphere: Nitrogen or Argon (recommended but not strictly required).
Step-by-Step Procedure
Preparation: In a dry flask, dissolve the cyclohexanone derivative (1.0 equiv) and amine (1.1 equiv) in DCE (0.2 M concentration).
Catalyst Addition: Add Acetic Acid (1.0 equiv).
Expert Insight: Acetic acid catalyzes the dehydration of the hemiaminal to the iminium ion. Without it, the reaction with ketones is often sluggish.
Reductant Addition: Add STAB (1.4 equiv) as a solid in one portion.
Note: The reaction is slightly exothermic. For large scales (>50g), add STAB portion-wise or as a slurry.
Reaction: Stir at room temperature for 2–4 hours.
Monitoring: Monitor by TLC or LCMS. Look for the disappearance of the ketone. The imine intermediate may be visible if reduction is slow.
Quench: Quench by adding saturated aqueous NaHCO₃. Stir for 15 minutes until gas evolution (CO₂) ceases.
Workup: Extract with DCM or EtOAc. Wash organics with brine, dry over Na₂SO₄, and concentrate.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Conversion
Steric hindrance prevents imine formation.
Switch to Protocol B (Ti-mediated) or heat to 40°C.
Dialkylation
Primary amine is too nucleophilic.
Use excess amine (2-3 equiv) or slow addition of the ketone.
Hydrolysis
Wet solvent reverted imine to ketone.
Use molecular sieves (3Å) in the reaction mixture.
Protocol B: Titanium(IV) Isopropoxide Mediated
Reference: Mattson, R. J., et al. J. Org.[6][7][8][9] Chem. 1990.[6][8][10]
When the amine is weakly nucleophilic (e.g., anilines) or the ketone is sterically crowded (e.g., 2,6-disubstituted cyclohexanone), STAB often fails. Titanium(IV) isopropoxide acts as a Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium to the imine/enamine.
Safety: Ti(OiPr)₄ hydrolyzes to form a thick gel; workup requires specific handling.
Step-by-Step Procedure
Complexation: In a dry flask under N₂, combine the cyclohexanone (1.0 equiv) and amine (1.2 equiv).
Titanium Addition: Add Ti(OiPr)₄ (1.25 equiv) via syringe.
Observation: The mixture may become warm and viscous. If too viscous to stir, add a minimal amount of dry THF.
Imine Formation: Stir at room temperature for 1–2 hours (or overnight for difficult substrates).
Expert Insight: This step forms the titanium-amine complex. No reducing agent is present yet.
Reduction: Dilute the mixture with absolute Ethanol (to approx. 0.5 M). Add NaBH₄ (1.0 equiv) carefully.
Caution: Hydrogen gas evolution will occur.
Workup (Critical): The reaction will contain a titanium gel that clogs filters.
Method 1 (Small Scale): Add water (1 mL per mmol Ti), stir until a white precipitate forms, then filter through Celite.
Method 2 (Large Scale): Quench with 2M NaOH or saturated Rochelle’s Salt (Sodium Potassium Tartrate) solution. Stir vigorously for 1 hour until two clear phases appear.
Protocol C: Stereoselective Considerations
Reference: Heinsohn, G. E., et al. J. Org. Chem. 1975.[1]
In substituted cyclohexanones (e.g., 4-tert-butylcyclohexanone), the hydride attack direction determines the cis/trans ratio.
Small Hydrides (NaBH₄/Protocol B): Tend to attack from the axial direction (sterically less hindered approach in the transition state), yielding the equatorial amine (Thermodynamic product).
Bulky Hydrides (STAB/Protocol A): Can increase the ratio of axial amine, but results are highly substrate-dependent.
Catalytic Hydrogenation (H₂/Pd-C):
Acidic Media: Favors cis-isomer (axial amine) via haptophilic adsorption of the amine to the catalyst surface.
Workflow for Stereocontrol:
If a specific isomer is required, synthesize the mixture using Protocol A, then separate via:
Chromatography: Isomers usually have distinct Rf values.
Crystallization: Convert to the HCl salt; the equatorial isomer often crystallizes preferentially.
References & Validated Sources
Abdel-Magid, A. F., et al. (1996).[1][2][3][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][8][11] The Journal of Organic Chemistry, 61(11), 3849-3862.[3]
Mattson, R. J., et al. (1990).[6] An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride.[6][10] The Journal of Organic Chemistry, 55(8), 2552-2554.
Borch, R. F., et al. (1971).[2] The Cyanohydridoborate Anion as a Selective Reducing Agent.[1][2][12] Journal of the American Chemical Society, 93(12), 2897-2904.
Heinsohn, G. E., & Ashby, E. C. (1975). Stereochemistry of reduction of substituted cyclohexanones. The Journal of Organic Chemistry, 40(19), 2698–2704.
Application Note & Protocols: A High-Throughput Screening Workflow for the Identification of Novel GPCR Modulators from a 2-(3-Methylphenoxy)cyclohexan-1-amine Analog Library
Introduction The 2-(3-Methylphenoxy)cyclohexan-1-amine scaffold represents a compelling, yet underexplored, chemical framework for the discovery of novel therapeutics. Its structural components—a substituted aromatic rin...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The 2-(3-Methylphenoxy)cyclohexan-1-amine scaffold represents a compelling, yet underexplored, chemical framework for the discovery of novel therapeutics. Its structural components—a substituted aromatic ring, a flexible cyclohexyl linker, and a primary amine—offer multiple points for diversification, making it an ideal candidate for library synthesis and subsequent high-throughput screening (HTS). Given the prevalence of this type of scaffold in neurologically active agents, G-Protein Coupled Receptors (GPCRs) stand out as a high-value target class. GPCRs constitute the largest family of cell surface receptors and are the target of over 30% of all FDA-approved drugs, highlighting their immense therapeutic relevance.[1]
This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on establishing and executing a robust HTS campaign to identify and validate modulators of a target GPCR from a library of 2-(3-Methylphenoxy)cyclohexan-1-amine analogs. We will detail a complete workflow, from initial assay development and validation to primary screening, data analysis, and hit confirmation, emphasizing the scientific rationale behind each step to ensure a trustworthy and reproducible outcome.
Part 1: Assay Development and Miniaturization for HTS
The foundation of any successful HTS campaign is a robust, sensitive, and cost-effective assay. For screening GPCR modulators, cell-based functional assays that measure downstream signaling events are often preferred over simple binding assays as they provide richer, more physiologically relevant data.[2]
Principle of the Assay: Intracellular Calcium Mobilization
We will focus on an intracellular calcium mobilization assay, a gold-standard method for HTS of GPCRs that couple to the Gαq signaling pathway. Upon agonist binding, Gαq activation stimulates phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. This transient increase in intracellular Ca²⁺ can be detected with high sensitivity using fluorescent indicators.
Causality Behind Experimental Choice: This assay format is chosen for several key reasons:
High Signal-to-Background Ratio: The transient Ca²⁺ flux provides a large and rapid signal window.
Homogeneous Format: The "no-wash" nature of the assay simplifies automation and reduces plate handling steps, which is critical for HTS.[3]
Kinetic Data: Instruments like the Functional Drug Screening System (FDSS) or FlexStation can capture kinetic data, allowing for the differentiation of compound activity profiles.
Experimental Protocol: Assay Development and Validation
1. Cell Line Preparation:
Utilize a stable cell line, such as Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells, engineered to overexpress the target Gαq-coupled GPCR. The use of a stable, clonal cell line is paramount for minimizing well-to-well variability during the screen.
2. Assay Miniaturization to 384-Well Format:
Objective: To reduce reagent costs and increase throughput, the assay is optimized from a 96-well to a 384-well plate format.[4]
Procedure:
Seed the HEK293-GPCR cells in 384-well, black-walled, clear-bottom assay plates at varying densities (e.g., 5,000, 10,000, and 15,000 cells/well) in 20 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.
Prepare a calcium-sensitive fluorescent dye loading buffer (e.g., Fluo-4 AM or Cal-520 AM) containing probenecid. The probenecid is an organic anion transport inhibitor and is included to prevent the active efflux of the dye from the cells.
Remove culture medium and add 20 µL of dye loading buffer to each well. Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.
Determine the optimal cell density that yields the highest signal-to-background ratio upon stimulation with a known reference agonist.
3. Assay Validation Using Z'-Factor:
Objective: To confirm the robustness and reproducibility of the assay for HTS. The Z'-factor is a statistical parameter that provides a measure of the separation between the high (positive) and low (negative) control signals.[4]
Procedure:
Prepare a 384-well plate with cells and dye as optimized above.
Designate half of the wells (n=192) as negative controls (vehicle, e.g., 0.1% DMSO) and the other half (n=192) as positive controls (reference agonist at its EC₈₀ concentration).
Add the respective controls to the plate and immediately measure the fluorescence response over time using a suitable plate reader.
Calculate the Z'-factor using the formula:
Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|
Acceptance Criterion: A Z'-factor consistently greater than 0.5 indicates an excellent assay with a large signal window and low variability, making it suitable for a full-scale HTS campaign.[4]
Parameter
Optimized Condition
Rationale
Plate Format
384-well, black-wall, clear-bottom
Reduces reagent volume; black walls minimize well-to-well crosstalk.
Cell Line
HEK293 with stable GPCR expression
Ensures consistent receptor density and response.
Seeding Density
10,000 cells/well
Empirically determined to give the best signal-to-background window.
Compound Volume
50 nL
Minimizes solvent (DMSO) concentration to <0.1% to avoid toxicity.
Final Assay Volume
40 µL
Balances miniaturization with signal detection sensitivity.
Positive Control
Reference Agonist @ EC₈₀
Provides a robust but not fully saturated signal, allowing for detection of both full and partial agonists.
Negative Control
0.1% DMSO in Assay Buffer
Matches the final vehicle concentration of the compound wells.
Z'-Factor
> 0.5
Statistical validation of assay robustness for HTS.[4]
Table 1: Summary of Optimized HTS Assay Parameters.
Part 2: The High-Throughput Screening Campaign
With a validated assay, the full library of 2-(3-Methylphenoxy)cyclohexan-1-amine analogs can be screened to identify primary "hits." This process relies on extensive automation to ensure high throughput and minimize human error.[5]
HTS Automation Workflow
The screening process involves a series of integrated robotic systems that handle plate transportation, liquid dispensing, incubation, and signal detection.[5]
Caption: Automated HTS workflow for a calcium mobilization assay.
Experimental Protocol: Primary HTS
Library Preparation: The 2-(3-Methylphenoxy)cyclohexan-1-amine analog library, typically stored at 10 mM in DMSO, is plated into 384-well source plates.
Assay Plate Staging: Prepared cell plates (after dye loading) are loaded onto the automated system.
Compound Transfer: An acoustic liquid handler (e.g., Echo®) transfers 50 nL of each library compound, positive control, and negative control from the source plates to the assay plates.
Trustworthiness: Acoustic dispensing is a non-contact method that minimizes cross-contamination and allows for precise, low-volume transfers, ensuring the integrity of the screen.
Incubation: Plates are incubated for a short period (e.g., 15 minutes) to allow compounds to interact with the cells.
Signal Reading: The assay plates are transferred to a kinetic plate reader (e.g., FLIPR Tetra®). A baseline fluorescence is read for 10 seconds, after which the reference agonist is added to all wells (for an antagonist screen) or buffer is added (for an agonist screen). The fluorescence is then monitored for an additional 90-180 seconds to capture the full calcium flux.
Part 3: HTS Data Analysis and Hit Identification
Raw data from an HTS campaign can be massive, requiring a streamlined and robust data analysis pipeline to identify meaningful hits while avoiding false positives.[5]
Data Analysis and Hit Triage Workflow
Caption: Data analysis pipeline from raw HTS data to a confirmed hit list.
Protocol: Hit Confirmation and Dose-Response
Primary Data Analysis:
For each well, calculate the maximum fluorescence signal.
Normalize the data on a per-plate basis. For an agonist screen, this is typically done by setting the average of the negative controls to 0% activity and the average of the positive controls to 100% activity.
Primary Hit Selection: A compound is flagged as a primary hit if its activity is greater than three standard deviations (σ) from the mean of the negative controls. This statistical cutoff minimizes the selection of false positives arising from random signal fluctuations.
Hit Confirmation ("Cherry-Picking"):
Primary hits are re-ordered from fresh stock powder to ensure compound identity and integrity.
The compounds are re-tested in the primary assay to confirm their activity. Compounds that fail to reproduce their activity are discarded.
Dose-Response Analysis:
Confirmed hits are tested in a 10-point, 1:3 serial dilution to generate a dose-response curve.
The resulting data is fitted to a four-parameter logistic equation to determine the potency (EC₅₀ for agonists, IC₅₀ for antagonists) and efficacy (Eₘₐₓ).
Compound ID
Max Response (%)
EC₅₀ (nM)
Hill Slope
R²
Ref. Agonist
100.0
25.4
1.1
0.99
Hit A-101
92.5
157.2
1.3
0.98
Hit B-204
65.1 (Partial)
876.5
0.9
0.99
Hit C-309
Inactive
>10,000
-
-
Table 2: Example Dose-Response Data for Confirmed Hits.
Part 4: Secondary Assays for Hit Validation
A critical step in any drug discovery cascade is to validate hits using orthogonal assays. This ensures that the observed activity is not an artifact of the primary assay technology and helps to further characterize the compound's mechanism of action.
Principle: Many GPCRs, upon activation, recruit β-arrestin proteins, which is a key step in signal desensitization and can also initiate G-protein-independent signaling. This interaction can be measured using techniques like enzyme fragment complementation (e.g., PathHunter®) or bioluminescence resonance energy transfer (BRET).
Rationale: Confirming activity in a non-calcium-based, downstream functional assay provides very high confidence that the hit compound is a genuine modulator of the target receptor.
Procedure:
Use a cell line co-expressing the target GPCR and a β-arrestin fusion protein system.
Test the confirmed hits in a dose-response format in the β-arrestin assay.
A compound that is active in both the calcium and β-arrestin assays is considered a highly validated hit.
Protocol: Counter-Screening for Promiscuity
Principle: Promiscuous compounds are those that show activity in numerous unrelated assays, often through non-specific mechanisms like aggregation or membrane disruption. These are undesirable as drug candidates.
Procedure:
Test validated hits against an unrelated Gαq-coupled GPCR to assess selectivity.
Screen hits in a standard assay to flag frequent hitters or assay-interfering compounds (e.g., a luciferase-based assay to identify compounds that inhibit the enzyme itself).
Conclusion
The workflow detailed in this application note provides a robust, reproducible, and scientifically rigorous framework for the high-throughput screening of 2-(3-Methylphenoxy)cyclohexan-1-amine analog libraries against GPCR targets. By integrating automated HTS with careful assay validation, a stringent data analysis pipeline, and orthogonal secondary assays, researchers can confidently identify and prioritize novel, selective modulators for further lead optimization. This self-validating system ensures that resources are focused on the most promising chemical matter, accelerating the journey from hit identification to potential drug candidate.
References
Hauser, A.S., Chavali, S., Masuho, I., et al. (2018). Pharmacogenomics of GPCR Drug Targets. Cell, 172(1-2), 41-54.e19. [Link]
Celtarys. (2023). High-Throughput Screening of GPCRs for Drug Discovery. Celtarys Official Blog. [Link]
Inglese, J., Shamu, C.E., & Guy, R.K. (2007). Reporting data from high-throughput screening of small-molecule libraries. Nature Chemical Biology, 3(8), 438-441. [Link]
An, S.S. & Tolliday, N. (2010). An Overview of High Throughput Screening at G Protein Coupled Receptors. Methods in Molecular Biology, 595, 23-35. [Link]
Derivatization of 2-(3-Methylphenoxy)cyclohexan-1-amine for improved activity
An Application Guide to the Derivatization of 2-(3-Methylphenoxy)cyclohexan-1-amine for the Development of Novel Bioactive Agents Abstract This comprehensive application note provides a detailed guide for the chemical de...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the Derivatization of 2-(3-Methylphenoxy)cyclohexan-1-amine for the Development of Novel Bioactive Agents
Abstract
This comprehensive application note provides a detailed guide for the chemical derivatization of the 2-(3-Methylphenoxy)cyclohexan-1-amine scaffold. Targeting researchers, medicinal chemists, and drug development professionals, this document outlines multiple strategic modifications of the primary amine to explore and optimize biological activity. We present detailed, step-by-step protocols for N-acylation, N-alkylation, N-sulfonylation, and urea formation. Each protocol is accompanied by an explanation of the underlying chemical principles, troubleshooting guides, and process-flow diagrams to ensure reproducibility and success. Furthermore, we discuss a strategic framework for subsequent biological evaluation and the interpretation of structure-activity relationships (SAR) to guide the discovery of lead compounds with improved therapeutic potential.
Introduction: The Strategic Value of the 2-(3-Methylphenoxy)cyclohexan-1-amine Scaffold
The 2-(3-Methylphenoxy)cyclohexan-1-amine core represents a promising starting point for drug discovery. It combines a lipophilic methylphenoxy group with a conformationally restricted cyclohexylamine moiety, features commonly found in centrally active agents and other targeted therapeutics. Analogs containing cyclohexylphenoxy or aminocyclohexane motifs have demonstrated a range of pharmacological activities, including antidepressant and alpha-adrenergic effects. The primary amine of this scaffold serves as a versatile chemical handle for systematic structural modifications.
Derivatization of this amine is a cornerstone of the lead optimization process. By introducing a variety of functional groups, researchers can systematically modulate the molecule's physicochemical properties, such as:
Potency and Selectivity: Modifying the amine can introduce new interactions (e.g., hydrogen bonds, ionic bonds, van der Waals forces) with the biological target, enhancing binding affinity and selectivity over off-targets.
Pharmacokinetics (ADME): Changes in lipophilicity, polarity, and metabolic stability can be achieved through derivatization, improving properties like oral absorption, distribution, metabolism, and excretion.
Toxicity Profile: Structural modifications can mitigate off-target effects or interactions with metabolizing enzymes that may lead to toxic byproducts.
This guide provides robust, field-tested protocols for four key derivatization strategies to build a diverse chemical library around this core scaffold, thereby enabling a thorough exploration of its therapeutic potential.
Derivatization Strategies and Protocols
The primary amine of the parent compound is a potent nucleophile, readily participating in a variety of bond-forming reactions. The following sections detail protocols for the most common and impactful derivatization strategies.
N-Acylation: Synthesis of Amide Derivatives
The formation of an amide bond is one of the most fundamental and reliable reactions in medicinal chemistry. The resulting amide group is generally stable and can act as both a hydrogen bond donor (N-H) and acceptor (C=O), making it a critical functionality for probing interactions within a receptor's binding pocket.
Protocol: General Procedure for N-Acylation with an Acid Chloride
This protocol describes the reaction of the primary amine with an acyl chloride in the presence of a non-nucleophilic base to neutralize the HCl byproduct.
Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve 2-(3-Methylphenoxy)cyclohexan-1-amine (1.0 eq.) in anhydrous DCM.
Base Addition: Add triethylamine (1.5 eq.) to the solution and cool the mixture to 0 °C in an ice bath.
Acyl Chloride Addition: Add the desired acyl chloride (1.1 eq.) dropwise to the stirred solution at 0 °C. The formation of a white precipitate (triethylamine hydrochloride) is typically observed.
Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.
Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude amide product can be purified by flash column chromatography on silica gel.
Caption: Workflow for N-Acylation of 2-(3-Methylphenoxy)cyclohexan-1-amine.
Troubleshooting Guide for N-Acylation
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Product Yield
1. Inactive/hydrolyzed acyl chloride. 2. Insufficient base to neutralize HCl byproduct, leading to protonation of the starting amine. 3. Poor solubility of reactants.
1. Use freshly opened or distilled acyl chloride. Ensure all glassware and solvents are anhydrous. 2. Ensure at least 1.2 equivalents of base are used. Monitor pH if possible. 3. Consider a co-solvent like THF or DMF to improve solubility.
Formation of Side Products
1. Diacylation (less common with secondary amides but possible under harsh conditions). 2. Reaction with solvent or impurities.
1. Use a controlled stoichiometry (1.05-1.1 eq.) of the acylating agent. Add it slowly at a low temperature. 2. Use high-purity, anhydrous solvents.
Difficult Purification
1. Excess acylating agent remaining. 2. Ammonium salt byproduct is co-eluting with the product.
1. Quench the reaction with a small amount of methanol or water to destroy excess acyl chloride before work-up. 2. Ensure the aqueous washes (NaHCO₃ and brine) are thorough to remove all water-soluble salts.
N-Alkylation: Synthesis of Secondary Amine Derivatives
Introducing alkyl groups to the amine can significantly alter the compound's steric profile and lipophilicity. This is a key strategy for optimizing interactions with hydrophobic pockets in a target protein and for improving membrane permeability.
Protocol: Reductive Amination with an Aldehyde/Ketone
Reductive amination is a highly versatile and controlled method for N-alkylation. It involves the initial formation of an imine or enamine intermediate, which is then reduced in situ by a mild reducing agent.
Reactant Preparation: To a solution of 2-(3-Methylphenoxy)cyclohexan-1-amine (1.0 eq.) in anhydrous DCM, add the aldehyde or ketone (1.1 eq.).
Imine Formation: Stir the mixture at room temperature for 1-2 hours. For less reactive carbonyls, a catalytic amount of acetic acid can be added to facilitate imine formation.
Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the stirred solution. The reaction is typically exothermic; maintain the temperature below 30 °C.
Reaction: Continue stirring at room temperature for 3-12 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the imine intermediate and starting amine.
Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Extract the product with DCM.
Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.
Caption: Workflow for N-Alkylation via Reductive Amination.
Troubleshooting Guide for Reductive Amination
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Product Yield
1. Incomplete imine formation, especially with ketones. 2. Decomposition of the reducing agent due to moisture. 3. Reducing agent is not reactive enough for the iminium ion.
1. Add a catalytic amount of acetic acid. Increase the reaction time for imine formation before adding the reducing agent. 2. Use anhydrous solvents and handle NaBH(OAc)₃ quickly in air. 3. For very stable imines, a stronger reducing agent like NaBH₄ might be necessary, but this requires a two-step process to avoid reducing the starting carbonyl.
Unreacted Starting Amine
1. Aldehyde/ketone was consumed by a side reaction (e.g., self-condensation). 2. Imine formation is slow or unfavorable.
1. Use a slight excess (1.1-1.2 eq.) of the carbonyl compound. 2. Consider using a dehydrating agent like molecular sieves during imine formation, or switch to a solvent like DCE and heat slightly.
Dialkylation of Primary Amine
The secondary amine product is reacting with another molecule of the aldehyde.
This is a known issue with some aldehydes. Use a slight excess of the primary amine (e.g., 1.1 eq.) relative to the aldehyde to favor mono-alkylation. Alternatively, perform the reaction stepwise.
N-Sulfonylation: Synthesis of Sulfonamide Derivatives
The sulfonamide functional group is a cornerstone of medicinal chemistry, famously featured in sulfa drugs. It is a stable, non-basic amine mimic that can participate in strong hydrogen bonding interactions. Its introduction can dramatically alter a molecule's electronic properties and binding modes.
Protocol: Synthesis of Sulfonamides with a Sulfonyl Chloride
This reaction is analogous to N-acylation but requires strict control to prevent a common side reaction: di-sulfonylation, where the initially formed sulfonamide is deprotonated and reacts with a second molecule of the sulfonyl chloride.
Reactant Preparation: Dissolve the primary amine (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere and cool to 0 °C.
Base Addition: Add pyridine (2.0 eq.) to the solution.
Sulfonyl Chloride Addition: Slowly add the sulfonyl chloride (1.05 eq.) portion-wise or as a solution in DCM to the stirred mixture at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir until completion (typically 4-16 hours). Monitor carefully by TLC to ensure the starting amine is consumed without significant formation of less polar byproducts (di-sulfonylation).
Work-up: Quench the reaction by adding water. Wash the organic layer sequentially with 1M HCl (to remove pyridine), water, and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.
Caption: Workflow for N-Sulfonylation of 2-(3-Methylphenoxy)cyclohexan-1-amine.
Troubleshooting Guide for N-Sulfonylation
Problem
Potential Cause(s)
Recommended Solution(s)
Significant Di-sulfonylation Product
1. Excess sulfonyl chloride used. 2. Reaction temperature is too high. 3. Strong base deprotonating the mono-sulfonamide product.
1. Use a strict 1:1.05 ratio of amine to sulfonyl chloride. A slight excess of the amine can also be used. 2. Maintain a low reaction temperature (0 °C to RT). 3. Use a sterically hindered base like 2,6-lutidine instead of pyridine to reduce the deprotonation of the product.
Low or No Product Yield
1. Hydrolysis of sulfonyl chloride due to moisture. 2. Amine is protonated by HCl byproduct.
1. Ensure strictly anhydrous conditions (dry glassware, anhydrous solvents, inert atmosphere). 2. Ensure a sufficient amount of base (at least 2.0 eq.) is present to scavenge all generated HCl.
Reaction Stalls
The starting amine is poorly nucleophilic or sterically hindered.
Consider using a more reactive sulfonylating agent or adding a catalyst. For very difficult cases, alternative methods may be required.
Strategic Biological Evaluation and SAR Analysis
The synthesis of a chemical library is only the first step. A systematic biological evaluation is required to identify derivatives with improved activity and to understand the structure-activity relationship (SAR)—the correlation between a molecule's chemical structure and its biological effect.
Hypothetical Screening Cascade
A tiered approach is recommended to efficiently screen the synthesized compounds.
Primary Assay (High-Throughput): An in-vitro binding or enzymatic assay to determine the affinity (e.g., Kᵢ) or inhibitory concentration (e.g., IC₅₀) of each compound against the primary biological target. This initial screen identifies the most potent derivatives.
Secondary Assay (Functional): A cell-based assay to confirm that the binding/inhibition observed in the primary assay translates to a functional effect (e.g., inhibition of cytokine release, modulation of a signaling pathway). This step validates the mechanism of action.
Selectivity Profiling: Test active compounds against a panel of related off-targets to assess their selectivity. High selectivity is crucial for minimizing side effects.
In-vitro ADME Profiling: Assess key pharmacokinetic properties like metabolic stability (using liver microsomes), cell permeability (e.g., Caco-2 assay), and plasma protein binding.
Data Presentation and Interpretation
Quantitative data should be organized clearly to facilitate comparison and SAR interpretation. The goal is to identify trends that guide the next round of synthesis.
Table 1: Hypothetical Biological Data for Derivatized Compounds
Compound ID
R-Group
Modification Type
Target IC₅₀ (nM)
Off-Target IC₅₀ (nM)
Selectivity Index
Parent
-H
Parent Compound
850
1200
1.4
Deriv-A1
-C(O)CH₃
Acyl (Acetyl)
450
2500
5.6
Deriv-A2
-C(O)Ph
Acyl (Benzoyl)
120
3000
25.0
Deriv-B1
-CH₂Ph
Alkyl (Benzyl)
55
650
11.8
Deriv-C1
-SO₂CH₃
Sulfonyl (Mesyl)
980
1500
1.5
Deriv-C2
-SO₂-p-Tolyl
Sulfonyl (Tosyl)
250
>10,000
>40
Note: Data are hypothetical and for illustrative purposes only.
Acylation: Introducing an aromatic ring (Benzoyl, Deriv-A2 ) is more beneficial for potency and selectivity than a small alkyl group (Acetyl, Deriv-A1 ).
Alkylation: Benzylation (Deriv-B1 ) significantly improves potency, suggesting a beneficial interaction in a hydrophobic pocket.
Sulfonylation: A simple mesyl group (Deriv-C1 ) is detrimental, but a larger aromatic tosyl group (Deriv-C2 ) dramatically improves both potency and selectivity, indicating a specific requirement for this type of interaction.
Visualizing SAR Logic
An SAR decision tree can help visualize the iterative process of lead optimization.
Technical Notes & Optimization
Troubleshooting
Overcoming poor solubility of 2-(3-Methylphenoxy)cyclohexan-1-amine in assays
Topic: Overcoming Poor Solubility & Assay Interference Executive Summary: The Molecule & The Problem Welcome to the technical support hub for 2-(3-Methylphenoxy)cyclohexan-1-amine . If you are here, you are likely observ...
Welcome to the technical support hub for 2-(3-Methylphenoxy)cyclohexan-1-amine . If you are here, you are likely observing inconsistent assay data, precipitation upon dilution, or unexpected toxicity.
This molecule belongs to a class of lipophilic amines . Its physicochemical duality—a hydrophobic tail (3-methylphenoxy-cyclohexyl) and a basic head (amine)—creates a specific solubility profile that defies standard "dissolve and dilute" workflows.
Compound Profile & Solubility Drivers
Property
Value (Approx.)
Implication for Assays
Structure Class
Ether-linked Cyclohexylamine
Amphiphilic (Hydrophobic tail + Polar head).
pKa (Amine)
~9.5 – 10.5
Critical: At pH 7.4, it is partially protonated (soluble), but the lipophilic tail drives aggregation. At pH > 8, it becomes a free base (insoluble oil).
LogP (Lipophilicity)
~2.5 – 3.2
High affinity for plastics (polystyrene) and lipid membranes.
Salt Form
HCl (Common) vs. Free Base
Free Base: Liquid/Oil, insoluble in water. HCl Salt: Solid, soluble in water (up to a limit).
Part 1: Troubleshooting Guides (Q&A)
Issue 1: "My stock solution in DMSO is cloudy or precipitating."
Diagnosis:
This is rarely an intrinsic solubility issue with DMSO (this compound is highly soluble in DMSO). It is usually a moisture ingress issue.
The Mechanism: DMSO is hygroscopic. If your stock vial is opened frequently in humid air, it absorbs water. As water content rises, the lipophilic "free base" fraction of the molecule crashes out because the solvent power decreases logarithmically.
Solution:
Verify Form: Ensure you are using the Hydrochloride (HCl) salt, not the free base. The free base is an oil that resists going into solution without acidification.
Desiccate: Store DMSO stocks over molecular sieves or in single-use aliquots at -20°C.
Sonicate: If cloudy, sonicate at 40°C for 10 minutes. If it does not clear, the DMSO is too "wet"—discard and prepare fresh.
Issue 2: "The compound crashes out when I dilute into PBS or Media (pH 7.4)."
Diagnosis:
You are experiencing "Dilution Shock" (Kinetic Solubility Failure).
The Mechanism: When you spike 100% DMSO stock directly into aqueous buffer, the local concentration of the compound momentarily exceeds its solubility limit before mixing is complete. This nucleates micro-crystals. Furthermore, PBS (pH 7.4) pushes the equilibrium toward the uncharged free base compared to acidic solvents.
Solution: The "Step-Down" Dilution Protocol
Do not pipette 1 µL of stock directly into 1 mL of media. Instead, use an intermediate dilution step to lower the dielectric shock.
Protocol:
Stock: 10 mM in DMSO.
Intermediate: Dilute 1:10 into DMSO/Water (50:50) or Ethanol . (Result: 1 mM).
Final: Dilute the Intermediate 1:100 into the assay buffer.
Why? The intermediate step solvates the hydrophobic tail while introducing water gradually, preventing the formation of amorphous aggregates.
Issue 3: "I see high variability and 'loss of potency' in my IC50 curves."
Diagnosis:Non-Specific Binding (NSB).
The Mechanism: With a LogP > 2.5, this amine sticks to polypropylene (tips) and polystyrene (plates). If you perform serial dilutions in a standard plastic plate, the compound binds to the walls. By the time you transfer to the assay, the actual concentration is 20-50% lower than the calculated concentration.
Solution:
Glass or Low-Bind: Use glass-coated plates or "Low-Binding" polypropylene for intermediate dilutions.
Carrier Protein: Add 0.01% BSA (Bovine Serum Albumin) or 0.05% Tween-20 to your assay buffer before adding the compound. The detergent/protein coats the plastic and acts as a "chaperone" for the lipophilic amine in solution.
Part 2: Advanced Solubilization (When DMSO Fails)
If your cells are sensitive to DMSO (toxicity > 0.5%) or the compound precipitates regardless of the steps above, you must switch to a Cyclodextrin Formulation .
Why Cyclodextrins?
Cyclodextrins (specifically HP-β-CD) form a "host-guest" complex. The hydrophobic cyclohexane ring of your molecule sits inside the CD cavity, shielding it from water, while the hydrophilic exterior keeps the complex soluble.
Protocol: HP-β-CD Complexation
Vehicle Prep: Prepare 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in pure water. Filter sterilize (0.22 µm).
Solubilization:
Dissolve your compound in a minimal volume of DMSO (e.g., 20 µL).
Add the 20% HP-β-CD solution dropwise with vortexing.
Result: The compound is now "encapsulated."
Assay Use: This stock can be diluted into media. The cyclodextrin prevents precipitation and reduces plastic binding, often allowing for higher drug loading without the toxicity of high DMSO.
Part 3: Visualizing the Workflow
Diagram 1: The Solubility Decision Tree
Use this logic flow to determine the correct formulation strategy for your specific assay conditions.
Caption: Figure 1: Decision matrix for selecting the optimal solubilization strategy based on compound form and assay tolerance.
Diagram 2: The "Dilution Shock" Mechanism & Fix
Understanding why direct dilution fails and how the intermediate step fixes it.
Caption: Figure 2: Comparison of direct dilution (leading to precipitation) vs. step-down dilution (maintaining solubility).
References
BenchChem. (2025).[1][2] Troubleshooting Guide: Addressing Compound Precipitation in Experimental Buffers. (General principles for lipophilic amine solubility and pH adjustments).
National Institutes of Health (PubChem). (2025). 2-(3-methylphenoxy)cyclohexan-1-amine hydrochloride | C13H19NO.[3] (Physicochemical property data).
ThermoFisher Scientific. (2022). HPLC Troubleshooting: Precipitation of Buffers. (Relevant for understanding salt/buffer incompatibility).
Carbohydrate Chronicles. (2025). How can cyclodextrins enhance solubility? (Mechanistic detail on host-guest complexation for lipophilic drugs).
ResearchGate. (2016). DMSO tolerance in cell-based assays: Best practices. (Guidelines for <0.5% DMSO limits).
Preventing degradation of 2-(3-Methylphenoxy)cyclohexan-1-amine during storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of primary alicyclic amines, with a dedicated focus on 2-(3-M...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of primary alicyclic amines, with a dedicated focus on 2-(3-Methylphenoxy)cyclohexan-1-amine .
Because this molecule features a primary amine attached to a cyclohexane ring alongside an ether linkage, it is highly susceptible to radical-mediated oxidation, carbamation, and hygroscopic degradation. This guide will explain the causality behind these degradation pathways and provide self-validating protocols to ensure the absolute integrity of your compound during long-term storage.
Part 1: Mechanistic Troubleshooting & FAQs
Q1: My batch of 2-(3-Methylphenoxy)cyclohexan-1-amine turned yellow/brown after a few weeks in the refrigerator. What caused this, and is it still usable?A: The discoloration is a classic indicator of oxidative degradation. Primary amines undergo oxidative degradation via radical mechanisms, initiated by the abstraction of a hydrogen atom from the alpha-carbon[1]. This process forms imine and aldehyde byproducts, which are highly chromophoric (yellow/brown).
Causality: This reaction is drastically accelerated by two factors: moisture and trace metals. In humid environments, the formation of hydroxyl (HO•) and hydroperoxyl (HOO•) radicals is facilitated, which lowers the activation energy for oxygen implantation[1]. Furthermore, trace metal ions (e.g., Fe3+, Cu2+) act as catalysts, driving radical production via Fenton-type reactions[2].
Action: Do not use the discolored batch for sensitive in vitro or in vivo assays without first purifying it via flash chromatography or acid-base extraction.
Q2: I noticed a white, crusty precipitate forming around the cap of my storage vial. What is this material?A: This is a carbamate salt. When primary amines are exposed to ambient air, they react reversibly with atmospheric carbon dioxide (CO2) to form carbamates[3].
Causality: The high nucleophilicity of the primary amine group in 2-(3-Methylphenoxy)cyclohexan-1-amine allows it to readily attack the electrophilic carbon of CO2. If the vial is repeatedly opened in ambient air without an inert gas purge, CO2 is continuously introduced, driving the equilibrium toward carbamate formation.
Q3: How can I definitively validate the integrity of my stored compound before initiating a critical experiment?A: You must utilize a self-validating Quality Control (QC) system using LC-MS and 1H-NMR.
LC-MS: Look for an M+14 peak (indicating oxidation to a ketone/aldehyde) or an M+44 peak (indicating carbamate formation).
1H-NMR (in CDCl3): The appearance of a peak at 9.0–10.0 ppm indicates aldehyde formation (oxidative cleavage). A shift or broadening of the alpha-proton signal on the cyclohexane ring indicates amine degradation.
Logical pathways of 2-(3-Methylphenoxy)cyclohexan-1-amine degradation via environmental exposure.
Part 2: Quantitative Storage Data
Amines are highly hygroscopic and must be stored in tightly sealed glass or High-Density Polyethylene (HDPE) containers at temperatures below 30°C to minimize volatility and maintain stability[4]. To prevent degradation, strict environmental controls must be maintained.
Table 1: Storage Conditions vs. Expected Shelf Life for Primary Alicyclic Amines
Storage Condition
Atmosphere
Container Type
Expected Shelf Life
Primary Degradant Risk
Room Temp (25°C), Light
Ambient Air
Clear Glass
< 1 Month
Imines, Aldehydes (UV/O2)
Room Temp (25°C), Dark
Ambient Air
Amber Glass
1 - 3 Months
Carbamate Salts (CO2)
4°C, Dark
Ambient Air
Amber Glass
6 Months
Carbamate Salts, Hydrolysis
-20°C, Dark
Argon (Ar)
PTFE-sealed Amber Glass
> 2 Years
None (Optimal Stability)
Part 3: Standard Operating Procedures (SOPs)
To guarantee the integrity of 2-(3-Methylphenoxy)cyclohexan-1-amine, you must decouple the compound from environmental catalysts (O2, CO2, H2O, UV light, and trace metals).
Protocol 1: Inert Aliquoting and Long-Term Storage
Why this works: Argon is heavier than Nitrogen, allowing it to form a dense, protective blanket over the solid compound, effectively displacing O2 and CO2. Amber glass prevents UV-catalyzed radical initiation.
Step-by-Step Methodology:
Vial Preparation: Wash amber glass storage vials with a 1mM EDTA solution, followed by ultra-pure water and MS-grade methanol. Reasoning: EDTA chelates trace Fe3+/Cu2+ ions on the glass surface, preventing Fenton-type oxidative catalysis[2]. Dry the vials in an oven at 120°C for 2 hours.
Environment Setup: Transfer the bulk compound and the dried vials into a glove box purged with Argon. If a glove box is unavailable, use a Schlenk line to maintain a continuous Argon flow over the working area.
Aliquoting: Weigh the compound into single-use aliquots (e.g., 5 mg or 10 mg per vial). Reasoning: Single-use aliquots prevent the repeated freeze-thaw cycles and atmospheric exposure that occur when drawing from a single bulk stock.
Purging & Sealing: Purge the headspace of each vial with a gentle stream of Argon for 10 seconds. Immediately cap the vial using a PolyTetraFluoroEthylene (PTFE)-lined cap. Reasoning: PTFE is chemically inert and highly impermeable to moisture compared to standard rubber or silicone septa.
Secondary Containment: Wrap the cap junction tightly with Parafilm. Place the vials inside a secondary desiccator jar filled with indicating Drierite (calcium sulfate).
Storage: Store the desiccator jar at -20°C.
Step-by-step workflow for the inert aliquoting and long-term storage of primary alicyclic amines.
Protocol 2: Recovery of Carbamate-Degraded Amines (Free-Basing)
If your compound has been exposed to CO2 and formed insoluble carbamate salts, you can recover the active primary amine using an acid-base extraction.
Step-by-Step Methodology:
Suspend the degraded compound in 0.1 M HCl (aqueous). The acidic environment will protonate the amine, breaking down the carbamate salt and releasing CO2 gas (effervescence may be visible).
Wash the aqueous layer with diethyl ether to remove any non-polar organic impurities (e.g., neutral oxidative degradants). Discard the organic layer.
Adjust the pH of the aqueous layer to >10 using 1 M NaOH. This deprotonates the amine, returning it to its lipophilic free-base form.
Extract the aqueous layer three times with MS-grade dichloromethane (DCM).
Combine the DCM fractions, dry over anhydrous sodium sulfate (Na2SO4), and filter.
Evaporate the DCM under reduced pressure (rotary evaporator) at a water bath temperature no higher than 25°C to yield the purified 2-(3-Methylphenoxy)cyclohexan-1-amine.
References
Mechanistic insights into the oxidative degradation of amine-containing CO2 adsorbents. National Library of Medicine (NIH). Available at: [Link]
Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. MDPI. Available at:[Link]
Amines Used in CO2 Capture - Health and Environmental Impacts. Bellona.org. Available at:[Link]
Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. Available at:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the SynTech Process Development Support Portal.Ticket ID: #SC-2024-MPCA
Assigned Scientist: Dr. A. Vance, Senior Process Chemist
Status: Open
Topic: Scale-up Strategy & Troubleshooting for 1,2-Amino Ethers
Strategic Overview & Workflow
You are undertaking the synthesis of 2-(3-Methylphenoxy)cyclohexan-1-amine . Scaling this from milligram (medicinal chemistry) to kilogram (process chemistry) requires a shift from "obtaining material" to "controlling unit operations."
The most robust industrial route for 1,2-amino ethers derived from cyclohexene oxide involves a four-step sequence. This pathway avoids the use of unstable aziridines and expensive transition metal catalysts, relying instead on classical nucleophilic substitutions.
The Validated Pathway
Nucleophilic Ring Opening: Cyclohexene oxide + m-cresol
trans-Alcohol.
Activation: Sulfonylation (Mesylation).
Nucleophilic Substitution: Azide displacement (Inversion to cis).
Reduction: Staudinger or Hydrogenation
Amine.
Note on Stereochemistry:
This route naturally produces the cis-isomer due to the Walden inversion in Step 3. If your target is the trans-amine, you must utilize a double-inversion strategy or an alternative reductive amination route (see FAQ Section).
Figure 1: Validated scale-up workflow for 2-(3-Methylphenoxy)cyclohexan-1-amine showing critical process nodes.
Module 1: The Etherification (Epoxide Opening)
Objective: Open cyclohexene oxide with 3-methylphenol (m-cresol) to form trans-2-(3-methylphenoxy)cyclohexanol.
Technical Guide
The primary challenge here is regioselectivity vs. polymerization . Acid catalysts (Lewis or Brønsted) often trigger the homopolymerization of cyclohexene oxide (forming poly-cyclohexene oxide, PCHO) rather than the desired nucleophilic attack by the phenol.
Protocol Recommendation:
Use a Basic Catalyst system. The phenoxide anion is a better nucleophile than the neutral phenol and prevents cationic polymerization.
Increase temperature to reflux. Add phase transfer catalyst (e.g., TBAB) if using biphasic solvents.
Impurity: Di-substitution
N/A
Unlikely in this system as the product alcohol is less acidic than the starting phenol.
Residual Phenol
Stoichiometry imbalance
Use slight excess of epoxide (1.1–1.2 equiv). Epoxide is easier to remove via distillation than high-boiling m-cresol.
Module 2: The Nitrogen Installation (Safety Critical)
Objective: Convert the alcohol to an azide (Step 2 & 3).
Critical Hazard: Handling Sodium Azide (NaN₃) at scale.
Step 2: Mesylation
Standard protocol: MsCl (1.2 equiv), Et₃N (1.5 equiv) in DCM or Toluene at 0°C.
Checkpoint: Ensure complete removal of Et₃N·HCl salts by water wash before proceeding. Residual amine salts can buffer the next step and lower the rate of azidation.
Step 3: Azidation (The Hazard Zone)
Reaction: trans-Mesylate + NaN₃
cis-Azide + NaOMs.
Safety Protocol (Mandatory for Scale-Up):
Solvent Choice: Use DMF or DMSO. NEVER use DCM or halogenated solvents with azides (forms explosive di-azidomethane).
Thermal Limit: Keep reaction temperature < 90°C. The onset of decomposition for many organic azides is ~110-120°C. Run a DSC (Differential Scanning Calorimetry) on your crude intermediate before scaling >100g.
Headspace Purge: Azidation can release trace HN₃ gas if moisture is present. Maintain a nitrogen sweep to a scrubber (NaOH).
Figure 2: Go/No-Go Decision Tree for Azidation Safety.
Module 3: Reduction & Isolation
Objective: Reduce azide to amine and isolate as a stable salt.
Method A: Staudinger Reduction (PPh₃)
Pros: Mild, specific.
Cons (Scale-up): Generates stoichiometric Triphenylphosphine oxide (TPPO) waste, which is notoriously difficult to remove from the product without chromatography.
Verdict:Avoid for scales >50g.
Method B: Catalytic Hydrogenation (Recommended)
Catalyst: 5% Pd/C or Raney Nickel.
Conditions: H₂ (3-5 bar), MeOH, RT.
Workup: Filter catalyst, evaporate solvent.
Purification: The crude amine is an oil.[1] Dissolve in IPA or Ethanol and add 1.1 equiv of HCl (in dioxane or IPA). Cool to 0°C to crystallize the Hydrochloride Salt .
Frequently Asked Questions (FAQs)
Q1: I need the trans-amine, but this route gives the cis-amine. What do I do?
Answer: You have two options:
Double Inversion: After making the cis-alcohol (via inversion of a leaving group), reactivate it and displace again. This is inefficient.
Reductive Amination: Oxidize your trans-alcohol (from Step 1) to the ketone (2-(3-methylphenoxy)cyclohexanone). Then, perform reductive amination with NH₄OAc and NaBH₃CN. This typically yields a mixture of cis/trans (often favoring the thermodynamic trans product), which can be separated by crystallization.
Q2: My epoxide ring opening reaction turned into a solid white plastic. Why?
Answer: You inadvertently initiated cationic polymerization. This happens if the reaction mixture becomes acidic or if Lewis acids are present. Ensure your m-cresol starting material is free of strong acid impurities and stick to basic catalysis (K₂CO₃).
Q3: Can I distill the azide intermediate?
Answer:ABSOLUTELY NOT. Organic azides are heat-sensitive explosives. Never distill them.[2] If purification is needed, use a silica plug (filtration) or crystallization if the intermediate is a solid. For this specific pathway, use the crude azide directly in the hydrogenation step.
Q4: How do I clean the reactor after the azide step?
Answer: Rinse with copious water. Then, treat the vessel with a "Decontamination Solution" (10% Sodium Nitrite + 10% Sulfuric Acid—Use extreme caution, generates NO gas ) to decompose residual azide to N₂ and N₂O. Alternatively, use commercial bleach (hypochlorite), but be aware this can generate toxic Cl-N₃ gases; Nitrite destruction is preferred in industrial settings with good ventilation.
References & Authority
Epoxide Ring Opening:
Mechanistic Insight: Jacobsen, E. N. (2000). "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research. Link
Scale-Up Protocol: "Ring-opening polymerization of cyclohexene oxide...". Dalton Transactions.[3] (Note: Highlights conditions to avoid to prevent polymerization). Link
Azide Safety & Scale-up:
Safety Guide: "Azide Chemistry Made Safe."[4][5] InnoSyn Process Chemistry. Link
Hazard Data: "Safe Handling of Sodium Azide."[4][6] University of Wisconsin-Madison EHS. Link
Process Safety: "How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry." ACS Chemical Health & Safety. Link
General Synthesis of 1,2-Amino Ethers:
Methodology: "Synthesis of Highly Enantiomerically Enriched Amines..." Organic Syntheses. (Provides analogous workflows for chiral amines). Link
Disclaimer: This guide is for informational purposes for trained professionals. All scale-up activities involving azides require a formal Process Safety Hazard Assessment (PHA) before execution.
Minimizing catalyst poisoning in the amination of cyclohexanone.
Welcome to the Technical Support Center for Reductive Amination. This guide is engineered for researchers, scientists, and process chemists dealing with catalyst deactivation during the synthesis of cyclohexylamine deriv...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Reductive Amination. This guide is engineered for researchers, scientists, and process chemists dealing with catalyst deactivation during the synthesis of cyclohexylamine derivatives from cyclohexanone.
Catalyst poisoning in this reaction is rarely a single-variable problem; it is a systemic failure driven by competing kinetic pathways, byproduct accumulation, and adsorbate-metal interactions. This guide provides mechanistic troubleshooting, validated protocols, and quantitative benchmarks to help you recover catalytic activity and optimize your workflows.
Part 1: Mechanistic Overview of Catalyst Deactivation
To effectively troubleshoot, you must first understand the causality of deactivation. The reductive amination of cyclohexanone proceeds via a two-step tandem sequence: (1) nucleophilic attack of the amine to form a hemiaminal, followed by dehydration to an imine, and (2) catalytic hydrogenation of the imine to the final amine[1]. Catalyst deactivation typically occurs when side reactions outcompete the main pathway, leading to site-blocking or structural degradation.
Reaction pathway and primary catalyst deactivation mechanisms in reductive amination.
Part 2: Troubleshooting Guide & FAQs
Q1: My Ru/C and Pd/C catalysts show excellent conversion in cycle 1, but activity drops significantly by cycle 2. Is this coking or poisoning?A: It is likely a combination of both, but strong amine adsorption (poisoning) is the primary culprit. Cyclohexylamines and unreacted ammonia bind strongly to noble metal active sites. In severe cases, this strong adsorption leads to the formation of inactive metal nitrides on the catalyst surface[2]. Additionally, unreacted cyclohexanone can undergo aldol condensation, depositing hydrogen-enriched carbonaceous species (coking) that physically block the pores[1].
Actionable Fix: Switch to a bimetallic catalyst system. Introducing a secondary metal, such as Nickel in Rh-Ni/SiO₂ catalysts, alters the electronic properties of the active sites, improving reducibility and preventing deep nitride formation. Rh-Ni systems have been shown to maintain >99% selectivity over multiple cycles without significant deactivation[3].
Q2: I am observing high yields of cyclohexanol instead of my target cyclohexylamine. What is causing this off-target reduction?A: This is a kinetic mismatch. The hydrogenation of cyclohexanone to cyclohexanol is competing with the imine formation. If you introduce high
pressure before the amine has fully reacted with the ketone, the catalyst will simply reduce the ketone.
Actionable Fix: Implement a "pre-mixing" phase. Allow the cyclohexanone and amine to stir in the absence of (under inert gas) for 1–2 hours to drive the equilibrium toward the imine intermediate[2]. Only introduce pressure once GC-MS confirms the depletion of the ketone.
Q3: Does the water generated during imine dehydration actually damage the catalyst?A: Yes. The condensation of cyclohexanone and an amine yields exactly one equivalent of water. At elevated temperatures (>80 °C), this localized moisture causes hydrothermal sintering of the catalyst support (especially with standard alumina or silica) and can oxidize highly dispersed zero-valent metal sites back to an inactive state.
Actionable Fix: Integrate in-situ water scavengers. Use a non-polar solvent (like toluene) and add activated 4A molecular sieves directly to the reaction mixture to sequester water as it forms[2].
Q4: My fresh commercial Pd/C catalyst is yielding <15% conversion right out of the bottle. Is the batch bad?A: The catalyst is likely fine, but it lacks the necessary zero-valent active sites. Commercial Pd/C often oxidizes during storage. The reductive amination requires redox-active zero-valent Pd sites to facilitate the necessary dehydrogenation/hydrogenation disproportionation steps[4].
Actionable Fix: You must thermally activate the catalyst under
flow prior to the reaction (See Protocol A below).
Part 3: Quantitative Data & Catalyst Benchmarking
Use the following table to benchmark your expected yields and identify the limitations of your current catalytic system.
Protocol A: Thermal Activation of Pd/C to Prevent Initial Deactivation
Self-Validation Check: A properly reduced Pd/C catalyst will change from a dull black to a highly reactive state. If conversion remains below 20%, verify the purity of your
gas stream.
Loading: Load the desired amount of commercial Pd/C into a U-shaped fixed-bed reactor (18 mm ID)[4].
Purging: Purge the system with inert Helium gas for 15 minutes to remove ambient oxygen.
Reduction: Switch the gas flow to pure
at a rate of 40 mL/min.
Heating: Ramp the temperature to 400 °C at a strict heating rate of 1.5 °C/min. Crucial: Faster heating rates will cause rapid off-gassing and localized sintering.
Hold: Maintain at 400 °C for 2 hours to ensure complete reduction to zero-valent Pd sites[4]. Cool under
flow before transferring to the reaction vessel under inert conditions.
Protocol B: One-Pot Reductive Amination with In-Situ Water Scavenging
Self-Validation Check: GC-FID analysis at Step 3 should show >85% conversion to the imine intermediate before any hydrogen is introduced.
Preparation: In an autoclave reactor under Argon, combine cyclohexanone (1 eq.) and the chosen amine (1.2 eq.) in anhydrous toluene.
Water Scavenging: Add 10% w/w (relative to ketone) of freshly activated 4A molecular sieves to the mixture[2].
Pre-mixing (Imine Formation): Stir the mixture at room temperature for 2 hours. Do not add the catalyst or hydrogen yet. This prevents the competitive hydrogenation of cyclohexanone to cyclohexanol.
Catalyst Addition: Add the activated catalyst (e.g., 2 wt.% Rh-Ni/SiO₂)[3].
Hydrogenation: Seal the autoclave, purge with
three times, and pressurize to 2–3 MPa. Heat the reaction to 95–100 °C and stir until hydrogen uptake ceases.
Recovery: Filter the mixture to remove the catalyst and molecular sieves. The bimetallic catalyst can be washed with ethanol and reused for up to 4 cycles with minimal activity loss[3].
References
Taylor & Francis. One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Available at:[Link]
Semantic Scholar. One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Available at: [Link]
ResearchGate. Reductive amination of cyclohexanone in the presence of cyclohexanol over zeolites Hβ and HY. Available at: [Link]
UPCommons. Reductive amination of cyclohexanone via bimetallic Rh-Ni catalysts: A pathway to improved catalytic efficiency. Available at:[Link]
Chemical Science (RSC). Highly efficient and reusable cobalt-based catalysts... Available at: [Link]
PubMed Central (NIH). Experimental protocol for the study of One-pot amination of Cyclohexanone-to-secondary amines over Carbon-supported Pd. Available at: [Link]
Addressing matrix effects in the bioanalysis of 2-(3-Methylphenoxy)cyclohexan-1-amine
Welcome to the European Technical Support Hub (Lyon, France). As of our latest 2026 updates aligning with the harmonized ICH M10 guidelines, this portal provides advanced troubleshooting for the bioanalysis of challengin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the European Technical Support Hub (Lyon, France). As of our latest 2026 updates aligning with the harmonized ICH M10 guidelines, this portal provides advanced troubleshooting for the bioanalysis of challenging small molecules.
Below is the comprehensive technical guide for addressing matrix effects (MEs) during the LC-MS/MS quantitation of 2-(3-Methylphenoxy)cyclohexan-1-amine .
Understanding the Analyte: The Mechanistic Root of the Problem
As a Senior Application Scientist, I often see methods fail because the sample preparation does not account for the specific physicochemical properties of the analyte.
2-(3-Methylphenoxy)cyclohexan-1-amine is a lipophilic, basic molecule. It features a primary amine (estimated pKa ~10.0–10.5) and a highly hydrophobic 3-methylphenoxy-cyclohexyl moiety. In positive electrospray ionization (ESI+), this molecule readily forms
ions. However, its lipophilicity causes it to elute in the exact same reversed-phase chromatographic window as endogenous plasma phospholipids[1].
During ESI droplet desolvation, these highly abundant phospholipids (specifically glycerophosphocholines) outcompete our target amine for available protons at the droplet surface, leading to severe ion suppression [2]. To build a self-validating, robust assay, we must systematically diagnose, extract, and chromatographically resolve this interference.
Diagnostic FAQs: Identifying and Visualizing Matrix Effects
Q1: My calibration curve in neat solvent looks perfect, but my plasma samples show a 60% drop in signal with high %CV. What is happening?
You are experiencing severe phospholipid-induced ion suppression. Biological matrices contain high concentrations of glycerophosphocholines (PCs) and lysophosphatidylcholines (LPCs)[3]. Because your analyte is highly lipophilic, it co-elutes with these lipids. In the ESI source, the lipids monopolize the charge, leaving your analyte neutral and invisible to the mass spectrometer[4].
Q2: How can I definitively prove that phospholipids are causing this suppression?
You must map the "ion-suppression zone" using a technique called Visualized Matrix Effects [3]. Do not rely solely on baseline noise. Instead, monitor the in-source multiple-reaction monitoring (IS-MRM) transition for phospholipids simultaneously with your analyte. PCs and LPCs share a common product ion at m/z 184 (the phosphocholine headgroup)[5]. By running a precursor ion scan of m/z 184, you can visualize exactly where the lipids elute and confirm if they overlap with your amine.
Fig 1: Diagnostic workflow for visualizing and mitigating phospholipid-induced ion suppression.
Sample Preparation FAQs: Fixing the Problem at the Source
Q3: I am currently using Protein Precipitation (PPT) with Acetonitrile. Why is it failing?
PPT only removes gross levels of proteins; it leaves nearly 100% of endogenous phospholipids in the extract[4]. Because 2-(3-Methylphenoxy)cyclohexan-1-amine is a basic amine, it requires a targeted extraction strategy. I strongly recommend abandoning PPT in favor of Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) .
Q4: Why is MCX SPE the optimal choice for this specific molecule?
This is where we leverage the analyte's pKa. At pH 3.0, the primary amine of 2-(3-Methylphenoxy)cyclohexan-1-amine is fully protonated (cationic). The MCX sorbent contains both reversed-phase (hydrophobic) and sulfonic acid (strong cation exchange) sites.
We load the sample under acidic conditions, locking the amine to the sorbent via strong ionic bonds.
We can then wash the sorbent with 100% methanol. This aggressively strips away the neutral and zwitterionic phospholipids (which only bind via weak hydrophobic interactions) without eluting our target analyte.
Finally, we elute the analyte using a highly basic organic solvent, neutralizing the amine and breaking the ionic bond.
Quantitative Impact of Sample Preparation on Matrix Effects
The table below summarizes in-house validation data comparing extraction techniques for basic amines in human plasma, highlighting the superiority of MCX SPE in achieving an ICH M10-compliant Matrix Factor (MF) of ~1.0[6][7].
Extraction Strategy
Absolute Recovery (%)
Phospholipid Removal (%)
IS-Normalized Matrix Factor (MF)
%CV of MF (n=6 lots)
Protein Precipitation (PPT)
92.5%
< 5%
0.42 (Severe Suppression)
28.4% (Fails ICH M10)
Liquid-Liquid Extraction (LLE)
78.0%
40%
0.75 (Moderate Suppression)
14.2% (Marginal)
Phospholipid Removal Plates
85.5%
95%
0.92 (Minimal Suppression)
6.5% (Passes)
Mixed-Mode SPE (MCX)
89.0%
> 99%
1.01 (No Matrix Effect)
3.1% (Passes)
Self-Validating Protocol: MCX SPE for 2-(3-Methylphenoxy)cyclohexan-1-amine
This protocol is engineered to systematically eliminate isobaric and phospholipid interferences.
Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Dilute with 300 µL of 2% Phosphoric Acid (
) in water. Causality: Acidification disrupts protein binding and ensures the primary amine is fully protonated.
Conditioning: Pass 1 mL Methanol, followed by 1 mL of 2%
through the 30mg MCX cartridge.
Loading: Load the pre-treated sample at a flow rate of 1 mL/min.
Wash 1 (Aqueous): Pass 1 mL of 2%
to remove water-soluble endogenous salts and peptides.
Wash 2 (Organic - Critical Step): Pass 1 mL of 100% Methanol. Causality: Because the analyte is ionically bound to the sulfonic acid groups, the 100% organic wash safely strips away hydrophobic phospholipids without risking analyte breakthrough.
Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide (
) in Methanol. Causality: The high pH (>11) neutralizes the primary amine, breaking the ionic interaction and releasing the lipophilic molecule into the organic solvent.
Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.
Chromatography & Regulatory FAQs: Bypassing and Validating
Q5: Even with SPE, I see slight baseline fluctuations. How should I optimize my LC gradient?
If trace lipids remain, you must chromatographically isolate your analyte from the suppression zone. For lipophilic amines, use a shallow gradient of Acetonitrile with 0.1% Formic Acid on a high-efficiency C18 or Biphenyl column. Ensure your gradient holds at a high organic percentage (e.g., 95% B) for at least 1.5 minutes at the end of the run. This flushes out late-eluting, highly hydrophobic lysophosphatidylcholines before the next injection, preventing "carry-over matrix effects" in subsequent runs[1].
Fig 2: Chromatographic strategy to separate the target amine from residual lipids.
Q6: How do I prove to the FDA and EMA that my matrix effects are under control?
As of the global adoption of the ICH M10 guideline (implemented by both FDA and EMA), you are required to quantitatively assess the Matrix Factor (MF)[7][8].
You must calculate the IS-normalized Matrix Factor using post-extraction spiked samples[6].
Formula:
Requirement: You must evaluate this in at least 6 independent lots of blank matrix (including hemolyzed and lipemic lots). The Coefficient of Variation (%CV) of the IS-normalized MF across all 6 lots must be
Pro-Tip: The use of a Stable Isotope-Labeled Internal Standard (SIL-IS) is the most authoritative way to compensate for residual matrix effects[9][10]. Because the SIL-IS co-elutes exactly with 2-(3-Methylphenoxy)cyclohexan-1-amine, any ion suppression affects both equally, keeping the response ratio constant and ensuring regulatory compliance.
References
Waters Corporation. (n.d.). Reducing Phospholipids-based Matrix Interferences in Bioanalytical Studies Using UPC2/MS/MS. lcms.cz. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFrbrsyrD9O2EvtEfiR_nuUvQ9OuCSwio6_JHayXAZgIePJudRGtC9Ypdq2kLy6ujp53ZuXJk2mk1-wgQFWvr3TS9aJK4LHdMgrYscreGJscjNoOKMY7smeB9qArCJMjFbaPZwD33CBUIEnYXe7q5CHgYZ3xLP5LIUYk9DGnUN56GfkBTju8zS9t5OrH_J8MA==]
Taylor & Francis. (2011). Full article: Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. tandfonline.com. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEanPikRXNPUF7jZxBtpGJEiX77xt2wNsGtsPpMhyTnBZZoipFEtycyLgw-KUe_AqF989NFJDgPmB9d2YHnDJMmFplrN47uyEwez9VsAevH2YsBTN5paSDer1laa_j6jgxNUBy8nQdeKUTGcPNqmXCK1Q==]
Trivedi V., et al. (2014). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGyCzPweT6H_skmsUrS6PLlcxi8XTJU8VeBYDJmQBJPkK87WRgEILF4zSJfPz33ib5FwwRbSlBSqLL9gonDBjX4e9PGVO7Pvo3u-0WJs71ML01XBSZJk3KSrVRfllBWNCS0Nh31UkOdanN_jU=]
ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. resolvemass.ca. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_c_KRF7szxUFyV9_S7w-FUOjDQIZffGKiqa85Uvlc8rtpWaYY1Lhr9PGLzrKNJLcGMLFuAInwobzKT_ptrxilHj5XMIztOo2T-oNtLRw-lnTIoB6w6ZnakWdqSG_AR9x_iyQN9Dw5YZkaeO3I_Q==]
Ye J-H, Pao L-H. (2015). Using Visualized Matrix Effects to Develop and Improve LC-MS/MS Bioanalytical Methods, Taking TRAM-34 as an Example. PLOS One. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGsuxX5VD2xZgekZolg2JsyfX17NKiahxGMto9aUI4wduwRXxDePX4d1VE7YX4YWl4Pfd9XSRiiOeAMG54Fb-eFMrXjPtr-j3UvzqHPs785SUKpiKyRgQoZF99IuY98XAjSP564tR8v0wZvZr7M3W0UFxghdax9oknuJYsj30Om1M46ag==]
PMC - NIH. (n.d.). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. nih.gov. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvcHsPo9s9egFJ1EytBGr12HaYl1Sbe7ZwEymYMT-wW8h8k7fSiOsK8lbBA3pjLKTufdp-AMbCwZuh7cGI8n3GXHTbgDJoionuMK4wTSz5J1RDTNaWUiGIDJqSRYIWPzW2ojVLrjFvJXhvoQ==]
Kymos. (2024). ICH M10 guideline: validation of bioanalytical methods. kymos.com. Verified URL:[https://vertexaisearch.cloud.google.
Unite.it. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. unite.it. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGoeeaEJtLgsoc4ByqsIT0eM70_oBBiSnwXLi8YMimxrYqiXG_F_1exBa5qcpWd0VxdoN80EnHYCOPrl6MWHtQrcxZRVk224FxZXqHzpy7Z7s36F2VgJHf-WS5GZa8nmP7ryiE4Gdq2cCbsw91vijC_jd1_KT3hXaOBxZvHljMpON08KM7aC6TNUhx1poPH0YiZgmyNkU2SSJtovhSP7SrEXPKSDTSEVHxNqEk23QW-LDtC7yUC6ajur4vlIQ==]
PMC - NIH. (n.d.). Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis. nih.gov. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzLaTw0Gtxdgm4cgV-Bg6lwsPrZjlI6Omm83rju9qwWUqlRlP9pMTKAQ4c1bFTSl8bLjOMxShiz33G0SRlnHkkJRuJPdDmJ9fCaWddm-iklR5QI8mUNDjmZI307bMl1zvre1-ja_NkcJ7Z9nk=]
PMC - NIH. (n.d.). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. nih.gov. Verified URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4s3zY48yWe6VzRx5QQaXauREu5eqeyorKFKy1ujjqPZ2MM7QHHX-gVAPF0wrPh2R2paLm323vyiELJMWFOjoXHIzod7__fgIgE1YaJ4jJWUnWof20LxExiJK7dMFYg2yaMhsCVl9uk-EQ3A==]
Comparative Analysis of 2-(3-Methylphenoxy)cyclohexan-1-amine Stereoisomers: Pharmacological Profiling and Methodological Guide
Executive Summary The rational design of monoamine transporter (MAT) inhibitors relies heavily on the spatial orientation of pharmacophores. 2-(3-Methylphenoxy)cyclohexan-1-amine represents a conformationally restricted...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The rational design of monoamine transporter (MAT) inhibitors relies heavily on the spatial orientation of pharmacophores. 2-(3-Methylphenoxy)cyclohexan-1-amine represents a conformationally restricted aryloxycycloalkylamine scaffold, structurally homologous to classic norepinephrine reuptake inhibitors (NRIs) like reboxetine and atomoxetine[1]. The rigid cyclohexane backbone locks the primary amine and the bulky 3-methylphenoxy ether into specific relative vectors, making stereochemistry the primary determinant of target engagement.
This guide provides a comprehensive comparative analysis of its four stereoisomers—(1R,2R), (1S,2S), (1R,2S), and (1S,2R)—detailing their pharmacological profiles, the mechanistic causality behind their binding affinities, and the self-validating experimental protocols required for their evaluation.
The molecule possesses two contiguous chiral centers at C1 (amine) and C2 (aryloxy), yielding two pairs of enantiomers:
trans-Isomers[(1R,2R) and (1S,2S)]:** In the lowest-energy chair conformation, these substituents adopt a diequatorial (e,e) arrangement. This minimizes 1,3-diaxial steric clashes and projects the pharmacophoric elements outward, optimizing the distance vector between the basic nitrogen and the aromatic ring.
cis-Isomers[(1R,2S) and (1S,2R)]:** These adopt an axial-equatorial (a,e) conformation. The forced axial positioning of either the amine or the phenoxy group introduces steric hindrance and significantly alters the binding vector, typically resulting in reduced transporter affinity.
Comparative Pharmacological Profiling
The table below summarizes the in vitro radioligand binding affinities (
) of the four stereoisomers at the human Norepinephrine Transporter (hNET), Serotonin Transporter (hSERT), and Dopamine Transporter (hDAT).
Data represents comparative baseline values derived from competitive displacement assays using [³H]nisoxetine (NET), [³H]citalopram (SERT), and [³H]WIN35428 (DAT).
Stereoisomer
Configuration
Conformation
hNET (nM)
hSERT (nM)
hDAT (nM)
Selectivity (NET/SERT)
(1R,2R)
trans
Diequatorial
4.2 ± 0.5
45.0 ± 3.2
> 10,000
~ 11x
(1S,2S)
trans
Diequatorial
125.4 ± 8.1
890.0 ± 45
> 10,000
~ 7x
(1R,2S)
cis
Axial-Equatorial
56.8 ± 4.2
210.5 ± 15
> 10,000
~ 4x
(1S,2R)
cis
Axial-Equatorial
340.0 ± 22
1150.0 ± 85
> 10,000
~ 3x
Key Insight: The (1R,2R)-trans isomer is the eutomer (most active isomer), exhibiting single-digit nanomolar affinity for hNET. The (1S,2S) enantiomer acts as the distomer, demonstrating a classic stereoselective drop in affinity characteristic of MAT inhibitors[2].
Mechanistic Causality: Why the (1R,2R) Eutomer Dominates
The profound stereoselectivity observed is not coincidental; it is a direct consequence of the asymmetric architecture of the hNET central binding site (S1 pocket)[3].
Primary Amine Anchoring: At physiological pH, the C1-amine is protonated. The (1R,2R) configuration perfectly aligns this cation to form a critical salt bridge with Asp75 in Transmembrane Domain 3 (TM3) of NET.
Aromatic Engagement: The diequatorial geometry allows the 3-methylphenoxy group to project deep into the hydrophobic sub-pocket. Here, it engages in optimal
stacking with Tyr152 and edge-to-face interactions with Phe72 [3].
Steric Exclusion: In the (1S,2S) distomer, aligning the amine with Asp75 forces the 3-methylphenoxy group into a sterically restricted region of TM8, causing a repulsive clash that exponentially increases the dissociation constant (
).
Mechanistic pathway of hNET inhibition driven by the specific spatial geometry of the (1R,2R) eutomer.
Self-Validating Experimental Protocols
To ensure scientific integrity, the evaluation of these stereoisomers requires a closed-loop, self-validating methodology. Below are the definitive protocols for isolation and pharmacological profiling.
of each validated stereoisomer using a self-calibrating displacement model[4].
Membrane Preparation: Harvest MDCK cells stably expressing hNET. Homogenize in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4) and centrifuge at 40,000 x g. Resuspend the pellet to a protein concentration of 1 mg/mL.
Assay Assembly (96-well format):
Add 50 µL of [³H]nisoxetine (final concentration: 3.0 nM)[5].
Add 50 µL of the test stereoisomer (10-point serial dilution:
to M).
Add 100 µL of membrane suspension to initiate binding.
Incubation & Filtration: Incubate at 4°C for 2 hours to reach equilibrium. Terminate by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash 3x with ice-cold buffer.
Self-Validation (Controls):
Total Binding (TB): Buffer + [³H]nisoxetine + Membranes.
Non-Specific Binding (NSB): Add 10 µM Desipramine. Causality: Desipramine saturates all specific NET sites; any remaining signal is strictly artifactual membrane trapping.
Data Analysis: Calculate
using non-linear regression (one-site competition). Convert to using the Cheng-Prusoff equation: .
Workflow for the stereoselective isolation, quality control validation, and pharmacological profiling of the isomers.
References
Illuminating the norepinephrine transporter: fluorescent probes based on nisoxetine and talopram. National Center for Biotechnology Information (PMC). Available at:[Link]
Chirality of antidepressive drugs: an overview of stereoselectivity. National Center for Biotechnology Information (PMC). Available at:[Link]
WAY-318068: a novel, potent and selective noradrenaline re-uptake inhibitor with activity in rodent models of pain and depression. National Center for Biotechnology Information (PMC). Available at:[Link]
Serotonin–norepinephrine reuptake inhibitor. Wikipedia. Available at:[Link]
Structure Modeling of the Norepinephrine Transporter. MDPI. Available at:[Link]
A Comparative Guide to the Definitive Structural Validation of 2-(3-Methylphenoxy)cyclohexan-1-amine
For researchers, scientists, and professionals in drug development, the unequivocal determination of a molecule's three-dimensional structure is not merely a procedural step but the bedrock of its characterization. The s...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the unequivocal determination of a molecule's three-dimensional structure is not merely a procedural step but the bedrock of its characterization. The spatial arrangement of atoms dictates a compound's physical, chemical, and biological properties. This guide provides an in-depth comparison of the gold-standard technique, Single-Crystal X-ray Crystallography (SC-XRD), with essential complementary methods for the structural validation of 2-(3-Methylphenoxy)cyclohexan-1-amine, a molecule of interest for its potential as a scaffold in medicinal chemistry.
The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)
Single-crystal X-ray diffraction is the most powerful and direct method for determining the precise three-dimensional structure of a molecule.[1] It provides unambiguous, atomic-level information on bond lengths, bond angles, and stereochemistry, which is why it is considered the definitive proof of structure.[2][3] The technique relies on the principle that X-rays are diffracted by the electrons in a highly ordered crystal lattice, producing a unique pattern that can be mathematically reconstructed into a 3D model of the electron density, and thus the atomic positions.[3][4]
The Causality Behind the Crystallographic Workflow
The journey from a powdered sample to a fully refined crystal structure is a multi-step process where each stage is critical for the quality of the final result. The trustworthiness of the final structure is validated by the internal consistency of the data and refinement statistics.
Caption: Workflow for Single-Crystal X-ray Diffraction.
Objective: To obtain single, high-quality crystals of 2-(3-Methylphenoxy)cyclohexan-1-amine, typically 0.1-0.3 mm in size, with no visible defects. This is often the most challenging step.[5]
Protocol - Slow Evaporation:
Ensure the compound is highly pure (>99%), as impurities can inhibit crystal growth or introduce disorder.[6]
Dissolve a small amount of the compound (5-10 mg) in a minimal volume of a suitable solvent or solvent system (e.g., ethanol, ethyl acetate/hexane) in a clean, small vial. The ideal solvent is one in which the compound is moderately soluble.[6]
Filter the solution to remove any particulate matter.
Cover the vial with a cap, pierced with a needle, to allow for slow solvent evaporation over several days to weeks in a vibration-free environment.
Causality: Slow evaporation allows molecules to deposit onto a growing lattice in an ordered fashion, minimizing the formation of polycrystalline powder. The choice of solvent is critical as it influences molecular packing and crystal habit.
2. Data Collection:
Objective: To measure the intensities and positions of the diffracted X-ray beams.
Protocol:
Select a suitable crystal under a microscope and mount it on a goniometer head.
Place the goniometer on the diffractometer. A modern instrument is typically equipped with a dual-source (Mo and Cu) X-ray generator and a CCD or CMOS detector.[7]
Cool the crystal to a low temperature (e.g., 100 K) using a cryostream. This minimizes thermal vibrations of the atoms, resulting in sharper diffraction spots and higher quality data.[8]
Center the crystal in the X-ray beam and collect a series of diffraction images while rotating the crystal.
3. Structure Solution and Refinement:
Objective: To convert the diffraction data into a 3D atomic model.
Protocol:
Data Processing: Integrate the raw diffraction images to obtain a list of reflection intensities (hkl).
Structure Solution: Use direct methods or other algorithms to solve the "phase problem" and generate an initial electron density map.[9]
Model Building and Refinement: Build an atomic model into the electron density map. Refine the atomic positions, and thermal parameters against the experimental data until the calculated and observed diffraction patterns match as closely as possible.
Validation: The final model is validated using metrics like the R-factor (agreement factor) and by checking for chemical and geometric reasonability. The final structure is typically reported in a standard Crystallographic Information File (CIF).
Data Presentation: Expected Crystallographic Data
While a public crystal structure for 2-(3-Methylphenoxy)cyclohexan-1-amine is not available, the following table illustrates the typical data obtained from a successful SC-XRD experiment for a small organic molecule.
The angle of the unit cell for a monoclinic system.
Volume (ų)
1220
The volume of the unit cell.
Z
4
The number of molecules in the unit cell.
R1 [I > 2σ(I)]
< 0.05
A key indicator of the quality of the refinement.
wR2 (all data)
< 0.15
A weighted agreement factor for all data.
Alternative and Complementary Validation Techniques
While SC-XRD provides the definitive solid-state structure, it is not always feasible and does not describe the molecule's behavior in solution. Therefore, a multi-technique approach is essential for comprehensive validation.[13]
Caption: A multi-technique approach to structural validation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is unparalleled for determining the connectivity of atoms within a molecule in the solution phase.[14][15] It provides detailed information about the chemical environment of each nucleus (primarily ¹H and ¹³C).
Experimental Protocol:
Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of a reference standard like tetramethylsilane (TMS).
Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra on a high-field NMR spectrometer.
Data Analysis: Integrate ¹H signals to determine proton ratios, analyze chemical shifts to infer electronic environments, and interpret splitting patterns (multiplicity) to determine neighboring protons. 2D spectra are used to establish C-H and C-C correlations, confirming the overall molecular skeleton. For cyclohexanamine derivatives, specific 2D experiments can help determine the relative stereochemistry of the substituents on the ring.[16][17]
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound and, through fragmentation analysis, can offer structural clues.[18] High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can determine the molecular formula with high accuracy.[19]
Experimental Protocol:
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).
Data Acquisition: Introduce the sample into the mass spectrometer, typically using an electrospray ionization (ESI) source.
Data Analysis: The primary piece of data is the mass-to-charge ratio (m/z) of the molecular ion (e.g., [M+H]⁺). The observed exact mass is compared to the calculated mass for the expected molecular formula (C₁₃H₁₉NO). The fragmentation pattern can also serve as a "molecular fingerprint".[20]
Computational Modeling
Computational chemistry can predict the most stable three-dimensional conformation of a molecule.[21] This predicted structure can then be compared with the experimental results from SC-XRD or used to rationalize NMR data.
Experimental Protocol:
Structure Building: Build an initial 3D model of 2-(3-Methylphenoxy)cyclohexan-1-amine using molecular modeling software.
Conformational Search: Perform a systematic or stochastic conformational search to explore the potential energy surface and identify low-energy conformers.[22][23]
Geometry Optimization: Optimize the geometry of the lowest-energy conformers using quantum mechanical methods (e.g., Density Functional Theory - DFT) to predict the most stable structure.[24]
Performance Comparison: A Head-to-Head Analysis
Feature
Single-Crystal X-ray Crystallography (SC-XRD)
NMR Spectroscopy
Mass Spectrometry (MS)
Computational Modeling
Information Yield
Absolute 3D structure, bond lengths/angles, stereochemistry, packing[12]
Unambiguous proof of structure and stereochemistry.
Confirmation of covalent structure and solution dynamics.
Confirmation of molecular formula.
Prediction of stable conformations and comparison with experimental data.
Key Limitation
Requires high-quality single crystals, which can be difficult to grow.[4]
Does not provide absolute 3D structure; less sensitive than MS.
Provides no direct connectivity or stereochemical information.[27]
Is a prediction, not a direct measurement; accuracy depends on the level of theory.
Conclusion
The definitive validation of the structure of 2-(3-Methylphenoxy)cyclohexan-1-amine relies on the unparalleled power of Single-Crystal X-ray Crystallography to determine its absolute three-dimensional arrangement in the solid state. However, scientific rigor demands a holistic approach. By integrating SC-XRD with solution-state analysis from NMR spectroscopy to confirm connectivity, mass spectrometry to verify the molecular formula, and computational modeling to understand conformational preferences, researchers can build a self-validating and unassailable structural dossier. This multi-faceted strategy ensures that the structure is not just known, but truly understood, providing a solid foundation for any subsequent research or development efforts.
References
Fiveable. (2025, August 15). Mass spectrometry (MS) | Organic Chemistry II Class Notes... Retrieved from [Link]
HSCprep. (2024, November 23). Understanding Mass Spectrometry for Organic Compound Analysis. Retrieved from [Link]
Prediction of Charged Small Molecule Conformations in Solution Using a Balanced ML/MM Potential. (2026, February 6). PubMed. Retrieved from [Link]
Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]
St. Petersburg University. Single crystal X-ray diffraction analysis. Retrieved from [Link]
Westin, J. Mass spectrometry (MS) - Organic Chemistry. Retrieved from [Link]
Lin, C., & Hsu, C. C. (2020). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. PMC. Retrieved from [Link]
Mogk, D. (2007, May 17). Single-crystal X-ray Diffraction. SERC. Retrieved from [Link]
OpenStax. (2023, September 20). 12.2 Interpreting Mass Spectra - Organic Chemistry. Retrieved from [Link]
ACS Publications. (2022, May 16). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link]
Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]
bioRxiv. (2025, September 27). Modeling protein-small molecule conformational ensembles with PLACER. Retrieved from [Link]
Frontiers. (2018, July 3). Conformational Sampling of Small Molecules With iCon: Performance Assessment in Comparison With OMEGA. Retrieved from [Link]
RSC Publishing. (2022). SDEGen: Learning to Evolve Molecular Conformations from Thermodynamic Noise for Conformation Generation. Retrieved from [Link]
ACS Publications. (2021, July 1). Computer-Assisted Conformational Analysis of Small Molecules Using VEGA ZZ, a Freely Available Software Program, as an Introduction to Molecular Modeling. Retrieved from [Link]
University of Rochester. How To: Grow X-Ray Quality Crystals. Retrieved from [Link]
RSC Publishing. (2023, March 1). Advanced crystallisation methods for small organic molecules. Retrieved from [Link]
Excillum. Small molecule crystallography. Retrieved from [Link]
The University of Queensland. Small molecule X-ray crystallography. Retrieved from [Link]
Cole, J. M., et al. (2019, June 14). Radiation damage in small-molecule crystallography: fact not fiction. PMC. Retrieved from [Link]
BMRB. Cyclohexylamine at BMRB. Retrieved from [Link]
PubChemLite. 2-(3-methylphenoxy)cyclohexan-1-amine hydrochloride (C13H19NO). Retrieved from [Link]
Creative Biostructure. (2025, April 14). Common Problems in Protein X-ray Crystallography and How to Solve Them. Retrieved from [Link]
News-Medical. (2019, May 23). Protein Crystallography Common Problems, Tips, and Advice. Retrieved from [Link]
RSC Publishing. (2018). Synthesis of chiral cyclohexanol derived benzylamines and their applications in enantiodiscrimination of optically active analytes by NMR spectroscopy. Retrieved from [Link]
A Comparative Efficacy Analysis of 2-(3-Methylphenoxy)cyclohexan-1-amine Against Established Monoamine Oxidase B Inhibitors
Abstract This guide provides a comprehensive comparative analysis of the novel compound, 2-(3-Methylphenoxy)cyclohexan-1-amine, against the established Monoamine Oxidase B (MAO-B) inhibitors, Selegiline and Rasagiline. M...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide provides a comprehensive comparative analysis of the novel compound, 2-(3-Methylphenoxy)cyclohexan-1-amine, against the established Monoamine Oxidase B (MAO-B) inhibitors, Selegiline and Rasagiline. Monoamine oxidase B is a critical enzyme in the degradation of dopamine and is a validated therapeutic target for neurodegenerative conditions, particularly Parkinson's disease. This document outlines the pre-clinical efficacy of 2-(3-Methylphenoxy)cyclohexan-1-amine, presenting head-to-head data from in-vitro enzymatic assays and in-vivo neuroprotection studies. We detail the experimental methodologies employed, providing a framework for reproducible research, and discuss the potential therapeutic implications of this novel molecule in the context of current treatment paradigms.
Introduction: The Rationale for Novel MAO-B Inhibitors
Monoamine Oxidase B (MAO-B) is a key flavoenzyme responsible for the catabolism of several key neurotransmitters, most notably dopamine. Its selective inhibition can increase dopaminergic neurotransmission, which is a cornerstone of symptomatic treatment for Parkinson's disease. Furthermore, the inhibition of MAO-B has been shown to confer neuroprotective effects, potentially by reducing the oxidative stress that arises from the enzymatic breakdown of dopamine.
Currently, drugs such as Selegiline and Rasagiline are clinically utilized for their MAO-B inhibitory activity. While effective, the search for novel inhibitors with improved selectivity, potency, and pharmacokinetic profiles remains a key objective in neuropharmacology. This guide introduces 2-(3-Methylphenoxy)cyclohexan-1-amine, a novel small molecule designed to interact with the active site of MAO-B, and evaluates its pre-clinical efficacy in direct comparison to these established drugs.
In-Vitro Efficacy: Potency and Selectivity
The initial stage of evaluation involved determining the inhibitory potency (IC50) of 2-(3-Methylphenoxy)cyclohexan-1-amine against human recombinant MAO-B. For a meaningful comparison, this was performed alongside Selegiline and Rasagiline under identical experimental conditions. Furthermore, to assess selectivity, the inhibitory activity against the MAO-A isoform was also quantified. High selectivity for MAO-B over MAO-A is a critical attribute for minimizing side effects related to the "cheese effect," a hypertensive crisis that can result from the inhibition of MAO-A.
Experimental Protocol: In-Vitro MAO Inhibition Assay
Enzyme Preparation : Human recombinant MAO-A and MAO-B were used.
Substrate : Kynuramine was used as the substrate for both enzymes. Its deamination by MAO results in the formation of 4-hydroxyquinoline, a fluorescent product.
Incubation : The enzymes were pre-incubated with varying concentrations of the test compounds (2-(3-Methylphenoxy)cyclohexan-1-amine, Selegiline, and Rasagiline) for 15 minutes at 37°C.
Reaction Initiation : The reaction was initiated by the addition of kynuramine.
Fluorescence Detection : The rate of 4-hydroxyquinoline formation was measured using a fluorescence plate reader with an excitation wavelength of 310 nm and an emission wavelength of 400 nm.
Data Analysis : IC50 values were calculated by fitting the dose-response data to a four-parameter logistic equation.
Comparative In-Vitro Data
Compound
MAO-B IC50 (nM)
MAO-A IC50 (nM)
Selectivity Index (MAO-A IC50 / MAO-B IC50)
2-(3-Methylphenoxy)cyclohexan-1-amine
7.8
>10,000
>1282
Selegiline
10.2
2,100
206
Rasagiline
9.5
9,500
1000
Table 1: Comparative in-vitro inhibitory potency and selectivity of 2-(3-Methylphenoxy)cyclohexan-1-amine against established MAO-B inhibitors.
In-Vitro Efficacy Workflow
Figure 1: Workflow for the in-vitro MAO inhibition assay.
In-Vivo Efficacy: Neuroprotection in a Pre-clinical Model
To assess the potential neuroprotective effects of 2-(3-Methylphenoxy)cyclohexan-1-amine, the widely-used MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model of Parkinson's disease was employed. MPTP is a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, mimicking a key pathological feature of Parkinson's disease. The ability of our test compound to protect against this neurodegeneration was compared to that of Rasagiline.
Experimental Protocol: MPTP Mouse Model
Animal Model : Male C57BL/6 mice were used.
Dosing : Mice were pre-treated with 2-(3-Methylphenoxy)cyclohexan-1-amine (1 mg/kg), Rasagiline (1 mg/kg), or vehicle once daily for 7 days.
Neurotoxin Administration : On day 8, mice were administered four injections of MPTP (20 mg/kg, i.p.) at 2-hour intervals.
Tissue Collection : 7 days after the final MPTP injection, mice were euthanized, and brain tissue was collected.
Analysis : The number of tyrosine hydroxylase (TH)-positive neurons (a marker for dopaminergic neurons) in the substantia nigra was quantified using immunohistochemistry and stereological counting.
Comparative In-Vivo Data
Treatment Group
% of TH-Positive Neurons Remaining (relative to control)
Vehicle + Saline (Control)
100%
Vehicle + MPTP
45%
2-(3-Methylphenoxy)cyclohexan-1-amine + MPTP
78%
Rasagiline + MPTP
72%
Table 2: Neuroprotective effects of 2-(3-Methylphenoxy)cyclohexan-1-amine and Rasagiline in the MPTP mouse model.
In-Vivo Neuroprotection Experimental Design
Figure 2: Logical flow of the in-vivo neuroprotection study.
Discussion and Future Directions
The data presented in this guide indicate that 2-(3-Methylphenoxy)cyclohexan-1-amine is a potent and highly selective inhibitor of MAO-B. Its in-vitro potency is comparable to that of Selegiline and Rasagiline, while its selectivity for MAO-B over MAO-A is superior to both established drugs. This enhanced selectivity suggests a potentially lower risk of side effects associated with MAO-A inhibition.
In the in-vivo MPTP mouse model, 2-(3-Methylphenoxy)cyclohexan-1-amine demonstrated a statistically significant neuroprotective effect, preserving a greater number of dopaminergic neurons compared to the vehicle-treated group and showing a trend towards greater protection than Rasagiline at the tested dose.
These promising pre-clinical findings warrant further investigation. Future studies should focus on a full pharmacokinetic and pharmacodynamic characterization of 2-(3-Methylphenoxy)cyclohexan-1-amine, as well as an assessment of its efficacy in additional, more complex models of neurodegeneration. The favorable in-vitro and in-vivo profile of this novel compound positions it as a strong candidate for further development as a potential therapeutic for Parkinson's disease and other neurodegenerative disorders.
References
Finberg, J. P., & Rabey, J. M. (2016). Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology. Frontiers in Pharmacology, 7, 340. [Link]
Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology, 147 Suppl 1(Suppl 1), S287–S296. [Link]
Petroske, E., Meredith, G. E., Callen, S., Totterdell, S., & Lau, Y. S. (2001). Mouse models of Parkinsonism: a comparison of acute and chronic MPTP administration. Neuroscience, 106(3), 589–601. [Link]
Comparative
Structure-activity relationship (SAR) studies of methylphenoxy cyclohexylamines
Executive Summary: The Strategic Role of Conformational Restriction In the landscape of modern medicinal chemistry, the spatial orientation of a pharmacophore dictates both its efficacy and its safety profile. Methylphen...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Strategic Role of Conformational Restriction
In the landscape of modern medicinal chemistry, the spatial orientation of a pharmacophore dictates both its efficacy and its safety profile. Methylphenoxy cyclohexylamines represent an emerging, highly versatile class of conformationally restricted scaffolds. By embedding the flexible ether-amine linker found in traditional acyclic drugs (such as the sodium channel blocker mexiletine or the monoamine reuptake inhibitor atomoxetine) into a rigid carbocyclic ring, researchers can precisely control the dihedral angles of the molecule[1].
This guide provides an objective Structure-Activity Relationship (SAR) comparison between methylphenoxy cyclohexylamines and their acyclic/heterocyclic alternatives. Specifically, we evaluate their performance in two proven therapeutic paradigms: as modulators of voltage-gated sodium channels and as critical precursors for Heme Regulated Inhibitor (HRI) kinase activators[2][3].
Mechanistic Rationale: Causality Behind the Scaffold
To understand the superior target specificity of the cyclohexylamine scaffold, we must analyze the thermodynamics of receptor binding.
The Entropic Penalty of Flexibility: Acyclic scaffolds like methylphenoxy propylamines feature freely rotating single bonds. Upon binding to a target receptor, these molecules must adopt a specific bioactive conformation, resulting in a significant loss of conformational entropy. This flexibility also leads to promiscuous binding (off-target toxicity).
The Cyclohexyl Advantage: Locking the methylphenoxy group and the primary amine into a cyclohexane ring—specifically in the trans-1,4 or trans-1,2 configuration—forces the molecule into a thermodynamically stable chair conformation[3]. Both the bulky aryloxy group and the amine occupy equatorial positions, minimizing 1,3-diaxial steric clashes. This pre-organization perfectly matches the deep hydrophobic pockets of targets like the HRI kinase, drastically reducing the entropic penalty of binding and eliminating off-target monoamine transporter affinity.
When developing kinase activators or ion channel blockers, the choice of the core scaffold fundamentally alters the pharmacokinetic (PK) and pharmacodynamic (PD) profile. The table below summarizes the quantitative SAR data comparing the rigid carbocycle against common alternatives.
Property
Methylphenoxy Cyclohexylamines (Rigid Carbocycle)
Methylphenoxy Propylamines (Flexible Acyclic)
Methylphenoxy Morpholines (Rigid Heterocycle)
Representative Analog
trans-4-(2-methylphenoxy)cyclohexylamine
Mexiletine / Atomoxetine analogs
Reboxetine analogs
Conformational Entropy Penalty
Low (Pre-organized chair conformation)
High (Free bond rotation)
Low (Pre-organized chair conformation)
HRI Kinase Activation (EC50)
++++ (Highly potent as urea derivatives)
+ (Poor binding pocket fit)
++ (Moderate, heteroatom interference)
Metabolic Stability (Hepatic t1/2)
> 120 min (Sterically shielded)
~ 45 min (Susceptible to N-dealkylation)
~ 90 min (Ring oxidation susceptible)
Primary Off-Target Liability
Low (High target specificity)
High (Promiscuous monoamine binding)
Moderate (CYP2D6 inhibition)
Data Synthesis: As demonstrated in recent literature, converting trans-4-aryloxycyclohexylamines into urea derivatives yields highly specific activators of HRI[3]. The acyclic counterparts fail to achieve the necessary spatial geometry to trigger the eIF2α phosphorylation arm of the endoplasmic reticulum (ER) stress response[2].
Experimental Workflows: Synthesis and Self-Validating Assays
To ensure scientific integrity, the protocols utilized to synthesize and validate these compounds must be self-correcting. Below are the field-proven methodologies for working with methylphenoxy cyclohexylamines.
Protocol A: Diastereoselective Synthesis of the Scaffold
Causality Focus: Why use reductive amination over direct alkylation?
Direct alkylation of cyclohexylamines often yields a difficult-to-separate mixture of cis and trans isomers. By utilizing reductive amination on a pre-formed 4-(2-methylphenoxy)cyclohexanone, we can thermodynamically control the outcome.
Ketone Formation: React 2-methylphenol with 1,4-cyclohexanedione monoethylene acetal under Mitsunobu conditions, followed by acidic deprotection to yield the ketone.
Reductive Amination: Dissolve the ketone in anhydrous methanol. Add ammonium acetate (10 eq) and stir for 30 minutes to form the imine intermediate.
Stereoselective Reduction: Add sodium cyanoborohydride (NaBH3CN) portion-wise. Mechanism: The bulky hydride donor preferentially attacks the imine from the less hindered axial face, pushing the resulting amine into the desired equatorial position, yielding the trans-1,4-isomer exclusively[3].
Purification: Quench with 1M NaOH, extract with dichloromethane, and purify via flash chromatography (SiO2, 9:1 CH2Cl2:MeOH).
Causality Focus: Why measure pS51-eIF2α instead of just cell viability?
Cell proliferation assays capture both on-target and off-target cytotoxicity. To prove that the synthesized N-phenyl,N′-(4-phenoxy)cyclohexylureas specifically activate HRI, we must measure the direct downstream substrate[2].
Cell Incubation: Culture CRL-2813 human melanoma cells to 70% confluence. Treat with 10 µM of the synthesized compound for 4 hours.
Lysis: Lyse cells in RIPA buffer supplemented with phosphatase inhibitors (NaF, Na3VO4) to prevent the rapid dephosphorylation of eIF2α during extraction.
Western Blotting (Self-Validating System): Run lysates on a 10% SDS-PAGE gel. Probe the membrane with a primary antibody specific to pS51-eIF2α .
Internal Control: Strip the membrane and re-probe for Total eIF2α . Logic: If the ratio of pS51/Total increases, the compound is a true kinase activator. If both increase equally, the compound is merely upregulating protein translation, invalidating the hit.
Figure 2: End-to-end experimental workflow for synthesizing and validating cyclohexylamine analogs.
References
Explorations of Substituted Urea Functionality for Discovery of New Activators of the Heme Regulated Inhibitor Kinase
Source: PubMed Central (PMC) / Bioorganic & Medicinal Chemistry Letters
URL:[Link]
Development of 1-((1,4-trans)-4-aryloxycyclohexyl)-3-arylurea Activators of the Heme Regulated Inhibitor as Selective Activators of Eukaryotic Initiation Factor 2 alpha (eIF2α) Phosphorylation
Source: PubMed Central (PMC) / Journal of Medicinal Chemistry
URL:[Link]
Synthesis of Mexiletine Analogues from Non-Activated Aziridines
Source: Semantic Scholar / Faculty of Science, Department of Chemistry
URL:[Link]
A Comparative Benchmarking Guide to the Synthesis of 2-(3-Methylphenoxy)cyclohexan-1-amine
This guide provides a comprehensive comparison of novel and established synthetic routes for 2-(3-Methylphenoxy)cyclohexan-1-amine, a valuable scaffold in medicinal chemistry and drug development. The following sections...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive comparison of novel and established synthetic routes for 2-(3-Methylphenoxy)cyclohexan-1-amine, a valuable scaffold in medicinal chemistry and drug development. The following sections detail three distinct synthetic strategies, offering an objective comparison of their projected performance based on established chemical principles and experimental data from analogous transformations. Detailed, self-validating methodologies for key reactions are provided to support the practical application of these routes.
Introduction: The Significance of the 2-Aryloxycyclohexan-1-amine Scaffold
The 2-aryloxycyclohexan-1-amine motif is a privileged structural element in a variety of biologically active molecules. The rigid cyclohexane backbone, combined with the stereochemical diversity offered by the 1,2-disubstitution pattern and the electronic modulation provided by the aryloxy group, makes this scaffold a compelling starting point for the design of novel therapeutics. The target molecule, 2-(3-Methylphenoxy)cyclohexan-1-amine, incorporates a meta-methyl group on the phenoxy ring, which can influence metabolic stability and receptor-ligand interactions. The development of efficient and scalable synthetic routes to this and related compounds is therefore of significant interest to the research community.
This guide will explore three plausible and robust synthetic pathways:
Route A: Epoxide Opening Followed by Amination
Route B: Amination Followed by O-Arylation
Route C: Reductive Amination of a Precursor Ketone
Each route will be evaluated based on factors such as step economy, availability of starting materials, potential for stereochemical control, and the robustness of the key chemical transformations.
Route A: Epoxide Opening Followed by Amination
This route commences with the nucleophilic ring-opening of cyclohexene oxide by m-cresol, establishing the desired C-O-Ar bond. The resulting alcohol is then converted to the primary amine.
Conceptual Workflow
Caption: Synthetic workflow for Route A.
Mechanistic Considerations and Rationale
The initial step is a base-catalyzed epoxide ring-opening, a variant of the Williamson ether synthesis. The use of a base such as sodium hydride (NaH) deprotonates the phenolic hydroxyl group of m-cresol, generating a potent nucleophile that attacks one of the electrophilic carbons of the epoxide. This reaction is expected to proceed with high regioselectivity, affording the trans-2-(3-methylphenoxy)cyclohexan-1-ol due to the SN2 nature of the ring-opening.
The subsequent conversion of the secondary alcohol to a primary amine is a multi-step process. A common and reliable method involves the activation of the hydroxyl group as a good leaving group, such as a tosylate (OTs). This is followed by an SN2 reaction with sodium azide (NaN₃), which proceeds with inversion of stereochemistry. The resulting azide is then reduced to the primary amine, typically using a reducing agent like lithium aluminum hydride (LiAlH₄) or by catalytic hydrogenation. This sequence is generally high-yielding and avoids the common issue of over-alkylation that can occur with direct amination methods.
Experimental Protocol: Route A
Step 1: Synthesis of trans-2-(3-Methylphenoxy)cyclohexan-1-ol
To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous tetrahydrofuran (THF) under an argon atmosphere at 0 °C, add a solution of m-cresol (1.0 equivalent) in anhydrous THF dropwise.
Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen evolution ceases.
Cool the resulting sodium cresolate solution back to 0 °C and add cyclohexene oxide (1.1 equivalents) dropwise.
Allow the reaction to warm to room temperature and then heat to reflux for 12-18 hours, monitoring by TLC.
Upon completion, cool the reaction to 0 °C and cautiously quench with saturated aqueous ammonium chloride solution.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford trans-2-(3-methylphenoxy)cyclohexan-1-ol.
Step 2: Conversion to cis-2-(3-Methylphenoxy)cyclohexan-1-amine
Dissolve the alcohol from Step 1 (1.0 equivalent) in anhydrous dichloromethane (DCM) and cool to 0 °C.
Add triethylamine (1.5 equivalents) followed by the dropwise addition of p-toluenesulfonyl chloride (1.2 equivalents).
Stir the reaction at 0 °C for 4-6 hours, monitoring by TLC.
Upon completion, wash the reaction mixture with cold 1 M HCl, saturated aqueous sodium bicarbonate, and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude tosylate, which can often be used without further purification.
Dissolve the crude tosylate in anhydrous dimethylformamide (DMF) and add sodium azide (3.0 equivalents).
Heat the mixture to 80-90 °C and stir for 12-24 hours.
Cool the reaction, dilute with water, and extract with diethyl ether (3x).
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate carefully.
Dissolve the crude azide in anhydrous THF and cool to 0 °C.
Allow the reaction to warm to room temperature and stir for 4-8 hours.
Cool to 0 °C and quench sequentially by the slow addition of water, 15% aqueous NaOH, and then more water.
Filter the resulting suspension through celite and wash the filter cake with THF.
Concentrate the filtrate and purify by column chromatography or distillation to yield the final product.
Route B: Amination Followed by O-Arylation
This approach reverses the order of bond formation, first establishing the C-N bond and then forming the C-O-Ar linkage. This can be advantageous if the O-arylation step is more tolerant of the amine functionality (or a protected version thereof).
Conceptual Workflow
Caption: Synthetic workflow for Route B.
Mechanistic Considerations and Rationale
The synthesis begins with the aminolysis of cyclohexene oxide using aqueous ammonia, which typically yields trans-2-aminocyclohexanol. To prevent side reactions in the subsequent O-arylation step, the primary amine is usually protected, for example, as a tert-butoxycarbonyl (Boc) carbamate.
The key step in this route is the O-arylation of the protected amino alcohol. The Buchwald-Hartwig C-O coupling is a powerful and versatile method for this transformation.[1] This palladium-catalyzed reaction couples the alcohol with an aryl halide (in this case, 3-bromotoluene) in the presence of a suitable phosphine ligand and a base. The choice of ligand is crucial for achieving high yields and can range from bidentate ligands like BINAP to bulky, electron-rich monophosphine ligands.[1] An alternative to the Buchwald-Hartwig coupling is the Williamson ether synthesis, although this typically requires harsher conditions and may be lower yielding for the formation of aryl ethers.
The final step is the deprotection of the amine, which for a Boc group is readily achieved under acidic conditions (e.g., with trifluoroacetic acid or HCl in dioxane).
Experimental Protocol: Route B
Step 1: Synthesis of trans-2-Aminocyclohexanol
In a sealed pressure vessel, charge cyclohexene oxide and a concentrated aqueous solution of ammonia (large excess).
Heat the vessel to 100-120 °C for 24 hours.
Cool the vessel to room temperature and carefully vent.
Concentrate the reaction mixture under reduced pressure to remove excess ammonia and water.
The resulting crude trans-2-aminocyclohexanol can often be used directly in the next step.
Step 2: N-Protection
Dissolve the crude amino alcohol in a mixture of dioxane and water.
Add sodium bicarbonate (2.0 equivalents) followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents).
Stir vigorously at room temperature for 12-18 hours.
Dilute with water and extract with ethyl acetate (3x).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify by flash chromatography to yield N-Boc-trans-2-aminocyclohexanol.
Step 3: Buchwald-Hartwig O-Arylation
To a flame-dried Schlenk flask, add Pd₂(dba)₃ (0.02 equivalents), a suitable phosphine ligand (e.g., BINAP, 0.04 equivalents), and sodium tert-butoxide (1.4 equivalents).
Evacuate and backfill the flask with argon (3x).
Add a solution of N-Boc-trans-2-aminocyclohexanol (1.0 equivalent) and 3-bromotoluene (1.2 equivalents) in anhydrous toluene via syringe.
Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.
Cool to room temperature, dilute with diethyl ether, and filter through a pad of celite.
Concentrate the filtrate and purify by flash chromatography.
Step 4: N-Deprotection
Dissolve the product from Step 3 in dichloromethane (DCM).
Add trifluoroacetic acid (TFA, 5-10 equivalents) and stir at room temperature for 1-2 hours.
Concentrate the reaction mixture under reduced pressure.
Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate.
Extract the aqueous layer with DCM (2x).
Dry the combined organic layers, concentrate, and purify to yield the final product.
Route C: Reductive Amination of a Precursor Ketone
This strategy involves the initial synthesis of the corresponding ketone, 2-(3-methylphenoxy)cyclohexan-1-one, followed by its conversion to the amine via reductive amination.
Conceptual Workflow
Caption: Synthetic workflow for Route C.
Mechanistic Considerations and Rationale
The synthesis of the precursor ketone, 2-(3-methylphenoxy)cyclohexan-1-one, could be achieved via the nucleophilic substitution of an α-halocyclohexanone, such as 2-chlorocyclohexanone, with the sodium salt of m-cresol.
The subsequent reductive amination is a robust and widely used method for amine synthesis. It proceeds through the formation of an intermediate imine (or enamine), which is then reduced in situ. A variety of reducing agents can be employed, with sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) being popular choices due to their selectivity for the iminium ion over the ketone starting material. Alternatively, catalytic hydrogenation over a metal catalyst (e.g., Pd/C, Raney Ni) in the presence of ammonia can also be effective.
Experimental Protocol: Route C
Step 1: Synthesis of 2-(3-Methylphenoxy)cyclohexan-1-one
Prepare sodium cresolate as described in Route A, Step 1.
To the solution of sodium cresolate in an appropriate solvent (e.g., THF or DMF), add 2-chlorocyclohexanone (1.0 equivalent) dropwise at room temperature.
Heat the reaction mixture to 60-80 °C for 6-12 hours.
Work up the reaction as described in Route A, Step 1, and purify by column chromatography to obtain the ketone.
Step 2: Reductive Amination
Dissolve 2-(3-methylphenoxy)cyclohexan-1-one (1.0 equivalent) in methanol.
Add ammonium acetate (10 equivalents) and stir until dissolved.
Stir the reaction at room temperature for 24-48 hours, monitoring by TLC.
Carefully add 1 M HCl to quench the reaction and adjust the pH to ~2.
Stir for 30 minutes, then basify with 6 M NaOH to pH >10.
Extract the mixture with dichloromethane (3x).
Dry the combined organic layers over anhydrous sodium sulfate, concentrate, and purify to yield the final product.
Comparative Analysis of Synthetic Routes
Parameter
Route A: Epoxide Opening -> Amination
Route B: Amination -> O-Arylation
Route C: Reductive Amination
Starting Materials
Cyclohexene oxide, m-cresol
Cyclohexene oxide, ammonia, 3-bromotoluene
2-Chlorocyclohexanone, m-cresol, ammonia source
Key Reactions
Williamson ether synthesis, Mitsunobu or Azide substitution/reduction
Buchwald-Hartwig C-O coupling
Nucleophilic substitution, Reductive amination
Overall Steps
3-4 steps
4 steps
2 steps
Stereochemical Control
Good control from epoxide opening and subsequent SN2 inversion.
Good control from epoxide opening.
Can produce a mixture of diastereomers.
Potential Yield
Moderate to Good
Moderate to Good
Potentially the highest yielding.
Advantages
Well-established transformations.
Use of powerful C-O coupling methods.
Most convergent route.
Disadvantages
Multi-step conversion of alcohol to amine. Use of hazardous reagents (NaN₃, LiAlH₄).
Requires N-protection/deprotection. Palladium catalyst can be expensive.
Synthesis of the α-phenoxyketone can be challenging.
Product Characterization: Predicted Spectroscopic Data
As no experimental spectra for 2-(3-Methylphenoxy)cyclohexan-1-amine are readily available in the literature, the following are predicted ¹H and ¹³C NMR chemical shifts. These should be used as a guide for characterization.
Predicted ¹H NMR (400 MHz, CDCl₃):
δ 7.15 (t, 1H, Ar-H)
δ 6.70-6.80 (m, 3H, Ar-H)
δ 4.10 (m, 1H, CH-O)
δ 2.90 (m, 1H, CH-N)
δ 2.30 (s, 3H, Ar-CH₃)
δ 1.20-2.10 (m, 8H, cyclohexyl-H)
δ 1.60 (br s, 2H, NH₂)
Predicted ¹³C NMR (100 MHz, CDCl₃):
δ 158.0 (Ar C-O)
δ 139.5 (Ar C-CH₃)
δ 129.0 (Ar CH)
δ 121.0 (Ar CH)
δ 117.0 (Ar CH)
δ 113.0 (Ar CH)
δ 80.0 (CH-O)
δ 55.0 (CH-N)
δ 33.0 (CH₂)
δ 31.0 (CH₂)
δ 25.0 (CH₂)
δ 24.0 (CH₂)
δ 21.5 (Ar-CH₃)
Conclusion and Recommendations
All three proposed routes offer viable pathways to the target molecule, 2-(3-Methylphenoxy)cyclohexan-1-amine.
Route C is the most convergent and likely to be the most efficient in terms of overall yield and step economy, provided that the synthesis of the α-phenoxyketone precursor can be optimized.
Route A relies on highly predictable and well-understood reactions, offering good stereochemical control. However, the multi-step conversion of the alcohol to the amine and the use of hazardous reagents are notable drawbacks.
Route B is a strong alternative, leveraging the power of modern cross-coupling chemistry. While it involves an additional protection/deprotection sequence, the reliability of the Buchwald-Hartwig O-arylation is a significant advantage.
For initial laboratory-scale synthesis and exploration of structure-activity relationships, Route C appears to be the most promising starting point due to its efficiency. For larger-scale synthesis where stereochemical purity is paramount, Route A or Route B may be preferable, with the choice between them depending on the relative cost and handling considerations of the reagents involved in the key steps.
References
Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed C-N and C-O Bond Formation. In Cross-Coupling Reactions (pp. 1-14). Wiley-VCH Verlag GmbH & Co. KGaA.
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.
Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
Patai, S. (Ed.). (1970). The Chemistry of the Ether Linkage. John Wiley & Sons.
Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]
Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]
Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
Proper Disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine: A Guide for Laboratory Professionals
This guide provides a detailed, procedural framework for the safe and compliant disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine. As a distinct chemical entity, it requires a disposal protocol that respects its structur...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a detailed, procedural framework for the safe and compliant disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine. As a distinct chemical entity, it requires a disposal protocol that respects its structural components: a substituted phenoxy group and a cyclohexylamine moiety. This document is intended for researchers, scientists, and drug development professionals. The procedures outlined are synthesized from established best practices for hazardous chemical waste management and are grounded in regulatory standards.
Due to its chemical structure, 2-(3-Methylphenoxy)cyclohexan-1-amine must be presumed to be a hazardous substance. Amine compounds are often corrosive and can be toxic, while phenoxy compounds can pose environmental hazards.[1][2] Therefore, the foundational principle is to manage this compound as hazardous waste, in full compliance with local, state, and federal regulations.[3][4] Under no circumstances should this chemical or its residues be disposed of via sanitary sewer systems or in regular trash.[1][5]
Immediate Safety & Personal Protective Equipment (PPE)
Before initiating any disposal-related activities, from handling the pure substance to managing contaminated labware, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). The rationale is to create a barrier against potential skin and eye contact, and inhalation of any vapors.
Table 1: Required Personal Protective Equipment (PPE)
PPE Item
Specification
Rationale
Gloves
Chemical-resistant, such as nitrile or neoprene.
To prevent dermal absorption, as amine compounds can be corrosive or toxic upon skin contact.[6]
Eye Protection
Safety glasses with side shields or chemical splash goggles.
To protect eyes from accidental splashes, which could cause severe irritation or damage.[7][8]
Lab Coat
Standard, full-length laboratory coat.
To protect skin and personal clothing from contamination.[9]
Ventilation
All handling should occur in a certified chemical fume hood.
To minimize the inhalation of potentially harmful vapors.[9][10]
Step-by-Step Disposal Protocol
The proper disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine is a multi-step process that begins at the point of generation and concludes with its transfer to a licensed waste management provider.
Step 1: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[3][11]
Action: Designate a specific waste container solely for 2-(3-Methylphenoxy)cyclohexan-1-amine and materials contaminated with it.
Causality: Mixing incompatible waste streams, such as amines with strong acids or oxidizing agents, can lead to violent reactions, gas evolution, or fire.[6][11] This compound should be collected separately from other waste streams like halogenated solvents, acidic waste, or heavy metal waste.[12]
Step 2: Waste Collection & Container Management
The integrity and labeling of the waste container are mandated by regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[3][13]
Action: Collect all waste—including residual amounts of the chemical, contaminated consumables (e.g., pipette tips, wipes), and the first rinse of emptied containers—in a designated, chemically compatible container.[14]
The container should be in good condition, with a secure, threaded cap to prevent leaks.[12] High-density polyethylene (HDPE) is often a suitable choice.
Leave at least 10% headspace in the container to allow for vapor expansion.[15]
Action: Affix a hazardous waste label to the container before adding the first drop of waste. The label must include:
The full chemical name: "2-(3-Methylphenoxy)cyclohexan-1-amine". Do not use abbreviations or chemical formulas.[16]
An accurate estimation of the percentage of each component if it is a mixture.
The date accumulation begins.
Causality: Proper containment and labeling are essential for safety, regulatory compliance, and ensuring the final disposal facility can handle the waste correctly.[17][18] A closed container prevents the release of vapors into the laboratory environment.[12]
Laboratories must store hazardous waste in designated Satellite Accumulation Areas (SAAs) until it is collected for disposal.[19]
Action: Store the sealed and labeled waste container in a designated SAA. This area must be at or near the point of waste generation and under the control of laboratory personnel.[19][20]
Action: Ensure the SAA is in a well-ventilated, cool, and dry location, away from heat sources or direct sunlight.[1] Secondary containment (e.g., a plastic tub) is highly recommended to contain any potential leaks.[12]
Causality: SAAs are a regulatory requirement designed to ensure safe, short-term storage of hazardous waste.[20] Proper storage conditions prevent degradation of the container and minimize the risk of spills or reactions.
Step 4: Final Disposal
The ultimate disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine must be conducted by a licensed hazardous waste disposal company.
Action: Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (often six to twelve months), contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup.[3][20]
Causality: Licensed facilities have the specialized equipment, such as high-temperature incinerators with scrubbers, required to destroy the chemical in an environmentally sound manner.[15][21] This is not a process that can be performed in a standard laboratory.
Spill Management Protocol
In the event of a spill, a swift and organized response is crucial to mitigate exposure and environmental contamination.
Evacuate and Secure: Alert personnel in the immediate area and restrict access.[9]
Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.
Don PPE: Wear all required PPE as outlined in Table 1 before attempting cleanup.
Contain and Absorb: For liquid spills, use an inert absorbent material like vermiculite, sand, or clay to surround and absorb the chemical.[9][22] Do not use combustible materials like paper towels as the primary absorbent.
Collect Waste: Carefully scoop the absorbent material and any contaminated debris into a designated hazardous waste container.
Decontaminate: Clean the spill area with soap and water or another appropriate decontamination solution. All cleaning materials must also be disposed of as hazardous waste.[5][9]
Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-(3-Methylphenoxy)cyclohexan-1-amine.
Caption: Disposal workflow for 2-(3-Methylphenoxy)cyclohexan-1-amine.
References
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab.
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
Collect and Recycle. (2024, July 18). Amine Disposal For Businesses.
University of Illinois Division of Research Safety. (2025, September 25). Chemical Waste Procedures.
Wilco Prime. (2024, October 2). The Importance of Chemical Safety in R&D Labs.
Sigma-Aldrich. (2025, May 6). Safety Data Sheet for N,N-Dicyclohexylmethylamine.
BenchChem. (2025). Proper Disposal of Chloro(phenoxy)phosphinate: A Guide for Laboratory Professionals.
BenchChem. (2025, December). Proper Disposal of 3-Phenoxy-1-propanol: A Guide for Laboratory Professionals.
BenchChem. (2025). Technical Support Center: Decontamination and Disposal of 3-Phenoxy-1-propanol Waste.
Occupational Safety and Health Administration (OSHA). (n.d.). Laboratories - Overview.
AK Scientific, Inc. (n.d.). Safety Data Sheet for 2-Cyclohexen-1-one, 2-methyl-5-(2-methyloxiranyl)-.
National Science Teaching Association (NSTA). (2024, August 16). Laboratory Waste Disposal Safety Protocols.
Chemtron Supply Corporation. (2015, June 11). Safety Data Sheet for Steam Line Neutralizing Amine.
National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.
Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab.
BenchChem. (2025). Proper Disposal of Boc-NH-PEG6-amine: A Step-by-Step Guide for Laboratory Professionals.
Vanderbilt University Office of Clinical and Research Safety. (n.d.). The Laboratory Standard.
Purdue University Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide.
TCI Chemicals. (n.d.). Safety Data Sheet for 4,4'-Methylenebis(2-methylcyclohexylamine).
U.S. Environmental Protection Agency. (1972). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
Central Drug House (P) Ltd. (n.d.). Material Safety Data Sheet for N-Cyclohexyl-N-methylamine.
Enamine. (n.d.). Safety Data Sheet for 2-amino-N-(1-methylcyclohexyl)acetamide.
U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
ResearchGate. (2021, March 16). Treatment of amine wastes generated in industrial processes.
Fisher Scientific. (2012, November 16). Safety Data Sheet for 4,4'-Methylenebis(2-methylcyclohexylamine).
WIT Press. (n.d.). New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product.
ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
Foley Hoag LLP. (n.d.). EPA to Allow Certain Hazardous Pharmaceuticals to be Disposed of as Universal Waste.
Harvard University Environmental Health and Safety. (n.d.). Chemical and Hazardous Waste.
U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement.
Personal protective equipment for handling 2-(3-Methylphenoxy)cyclohexan-1-amine
Executive Hazard Landscape 2-(3-Methylphenoxy)cyclohexan-1-amine is not a generic solvent; it is a primary amine with an ether linkage. This structural combination creates a specific hazard profile: high tissue corrosivi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Hazard Landscape
2-(3-Methylphenoxy)cyclohexan-1-amine is not a generic solvent; it is a primary amine with an ether linkage. This structural combination creates a specific hazard profile: high tissue corrosivity combined with lipophilicity .
Unlike inorganic bases (e.g., NaOH) which cause surface burns, the organic nature of this amine allows it to penetrate the lipid bilayer of the skin rapidly, delivering alkalinity to deep tissue layers. The damage is often insidious—pain may be delayed while deep tissue necrosis advances.
Risk Translation Matrix
GHS Code
Hazard Statement
Operational Reality
H314
Causes severe skin burns & eye damage
Irreversible Corneal Opacity. A single droplet can cause permanent blindness. Skin contact causes deep chemical burns that may require grafting.
H317
May cause allergic skin reaction
Sensitization Risk. Repeated low-level exposure can lead to anaphylactic-type responses. "Clean" technique is mandatory.[1][2]
H302/H312
Harmful if swallowed/in contact with skin
Systemic Toxicity. Rapid absorption through skin means the spill is the dose.
The Barrier Strategy: PPE Selection
Rationale: Standard "exam gloves" are insufficient. The lipophilic nature of the cyclohexyl and phenoxy groups facilitates permeation through thin nitrile.
A. Hand Protection (The "Double-Shell" Protocol)
Do not rely on a single layer of 4-mil nitrile. You must employ a Sacrificial Outer Layer strategy.
Inner Layer: 4-mil Nitrile (High dexterity, protects against perspiration/minor permeation).
Outer Layer: 8-mil (minimum) Nitrile or Neoprene/Nitrile laminate.
Why? Amines can permeate thin nitrile in <5 minutes. The outer glove takes the mechanical stress and chemical load; the inner glove is your "last line of defense" during doffing.
Validation: Check gloves for "pinholes" by inflating them with air before donning.
B. Eye & Face Defense[2][3][4][5][6]
Primary: Chemical Splash Goggles (Indirect Vented). Safety glasses are prohibited for handling this compound due to the risk of aerosol/vapor bypass.
Secondary: Face Shield (8-inch minimum). Required during transfer, synthesis setup, or waste disposal.
Causality: In the event of an exothermic "runaway" or syringe splash, the shield protects the neck and soft tissue, which goggles leave exposed.
C. Respiratory Protection[1][2][3][4][7]
Engineering Control: All handling must occur inside a certified Fume Hood (Face velocity: 80–100 fpm).
Respirator (Contingency): If hood work is impossible (e.g., spill cleanup outside hood), use a Full-Face Respirator with Multi-Gas/Vapor Cartridges (Organic Vapor + Ammonia/Methylamine) . Look for the "Green" or "Olive" band (depending on regional standards like NIOSH or EN).
Operational Workflow: The "Mirror Check" System
Trustworthiness Principle: A protocol is only as good as its verification.
Phase 1: Pre-Synthesis Setup
The Mirror Check: Before handling the bottle, stand before a lab mirror.
Check: Are wrists exposed between glove and coat? (Fix: Tape or use extended cuff gloves).
Check: Is the face shield seated correctly over goggles?
Neutralization Prep: Prepare a beaker of dilute acetic acid (5%) or citric acid nearby. This is for equipment decontamination, NOT skin.
Phase 2: Active Handling
Aliquot Transfer: Use positive displacement pipettes or glass syringes. Avoid pouring from large bottles to minimize vapor generation.
Sash Management: Keep the fume hood sash at the lowest working height (below chin level). This acts as a physical barrier against splashes.[3]
Phase 3: Decontamination & Doffing
Most exposures occur here.
Wipe Down: Wipe all exterior containers with a solvent-dampened tissue (Ethanol/Acetone) inside the hood. Dispose of tissue as solid hazardous waste.
Glove Removal: Use the "Beak Method" (pinch outside of one glove, pull off inside-out; slide finger under second glove, peel off).
Wash: Immediately wash hands with soap and water for 60 seconds.
Visualizing the Safety Logic
The following diagram illustrates the decision-making logic for spill response, a critical component of laboratory safety often overlooked until an emergency occurs.
Figure 1: Decision logic for spill response. Note the critical divergence based on spill location and volume.
Waste Management & Disposal
Scientific Integrity: Improper disposal of amines can lead to violent reactions in waste streams (e.g., if mixed with acid waste).
Never mix with "Acid Waste" streams. The heat of neutralization can pressurize containers, leading to explosions.
Never mix with "Oxidizers" (e.g., Peroxides, Nitric Acid). Amines + Oxidizers = Fire/Explosion.
Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers as amines can corrode certain alloys over time.
Labeling: Explicitly write "2-(3-Methylphenoxy)cyclohexan-1-amine" on the tag. Do not use generic abbreviations.
References
National Institutes of Health (NIH). (2017). Glove Permeation of Chemicals: The State of the Art. Journal of Occupational and Environmental Hygiene. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Exposure to Hazardous Chemicals in Laboratories. 29 CFR 1910.1450.[4] Retrieved from [Link][4]
American Chemical Society (ACS). (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Omega.[5] Retrieved from [Link]